Pharmacokinetic Profiling of (S)-4-Methoxy-2,3-dihydrobenzofuran-3-amine Derivatives as Targeted Ketohexokinase (KHK) Inhibitors
A Technical Whitepaper for Drug Development Professionals The Rationale for the Scaffold in Metabolic Disease The escalating global prevalence of Non-Alcoholic Fatty Liver Disease (NAFLD) and Non-Alcoholic Steatohepatiti...
Author: BenchChem Technical Support Team. Date: April 2026
A Technical Whitepaper for Drug Development Professionals
The Rationale for the Scaffold in Metabolic Disease
The escalating global prevalence of Non-Alcoholic Fatty Liver Disease (NAFLD) and Non-Alcoholic Steatohepatitis (NASH) has driven the search for novel therapeutic targets. Dietary fructose is a major driver of de novo lipogenesis, and its metabolism is initiated by Ketohexokinase-C (KHK-C), an enzyme predominantly expressed in the liver [4]. Unlike glucokinase, KHK-C is not subject to negative feedback inhibition, making it a highly attractive target for pharmacological intervention.
In recent years, the (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine core has emerged as a privileged chiral scaffold in the design of next-generation KHK inhibitors [1]. The selection of this specific architecture is not arbitrary; it is rooted in precise structure-activity relationship (SAR) causality:
Stereospecificity: The (S)-enantiomer dictates the spatial trajectory of the 3-amine vector, aligning it perfectly to establish a critical hydrogen bond with the ATP-binding pocket of KHK-C.
Electronic Tuning: The 4-methoxy group acts as an electron-donating moiety, tuning the pKa of the adjacent amine to optimize both target affinity and membrane permeability.
Conformational Rigidity: The bicyclic dihydrobenzofuran system restricts rotational degrees of freedom, minimizing the entropic penalty upon target binding.
Fig 1. Fructose metabolism pathway and KHK-C inhibition by dihydrobenzofuran derivatives.
Pharmacokinetic Determinants & Liabilities
While the pharmacodynamic profile of this scaffold is exceptional, its pharmacokinetic (PK) properties present unique challenges that require rigorous optimization.
Absorption and Permeability
The lipophilic nature of the dihydrobenzofuran ring ensures excellent passive transcellular permeability. However, the basicity of the primary amine can lead to protonation at physiological pH, potentially limiting intestinal absorption. To circumvent this, the amine is frequently functionalized (e.g., into a methanesulfonamide) to neutralize the charge, thereby enhancing the fraction absorbed (
Fa
) [1].
Distribution: The Liver-to-Plasma Paradigm
For KHK-C inhibitors, systemic exposure is not just unnecessary; it is a liability that increases the risk of off-target effects. The therapeutic goal is to achieve a high liver-to-plasma ratio (
Kp,liver
) . Because fructose metabolism occurs almost exclusively in the liver, derivatives are engineered to exploit the hepatic first-pass effect. By designing compounds with moderate-to-high hepatic extraction ratios (
EH
), we intentionally restrict the drug to the target tissue [2].
Metabolism and Clearance
The primary metabolic vulnerability of the (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine scaffold is CYP-mediated O-demethylation of the 4-methoxy group, primarily driven by CYP2D6 and CYP3A4. This Phase I biotransformation yields a reactive phenol intermediate that can undergo rapid Phase II glucuronidation, leading to high intrinsic clearance (
CLint
). Optimizing the steric bulk around the methoxy group or introducing fluorine atoms at adjacent positions are common strategies to mitigate this liability [3].
Self-Validating Experimental Methodologies
To accurately profile these derivatives, we deploy a suite of self-validating assays. The protocols below are designed with internal feedback loops to ensure data integrity.
Protocol 1: In Vitro Hepatic Microsomal Stability & Metabolite Identification
Causality: We utilize human and rodent liver microsomes (HLM/RLM) to isolate Phase I metabolism vulnerabilities. This allows us to specifically quantify the rate of O-demethylation before advancing to expensive in vivo models.
Self-Validation: The assay includes Verapamil (high-clearance) and Warfarin (low-clearance) as internal controls. If the clearance of Verapamil falls outside the historical
CLint
range of 40-60 µL/min/mg, the entire plate is invalidated, ensuring the microsomal batch is enzymatically competent.
Step-by-Step Workflow:
Preparation: Thaw HLM on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.
Incubation Matrix: Dilute microsomes in the buffer to a final protein concentration of 0.5 mg/mL. Add the (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine derivative to a final concentration of 1 µM (keep organic solvent <0.5% to prevent CYP inhibition).
Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding NADPH to a final concentration of 1 mM.
Sampling: At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).
Centrifugation & Analysis: Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to calculate the half-life (
t1/2
) and intrinsic clearance (
CLint
).
Protocol 2: In Vivo Pharmacokinetics & Tissue Distribution
Causality: To confirm that the optimized derivatives achieve the desired hepatic targeting, we measure the
Kp,liver
in rodent models.
Self-Validation: Mass balance equations are utilized. The sum of the drug recovered in plasma, liver, urine, and feces must account for >85% of the administered dose. Failure to meet this threshold triggers an investigation into uncharacterized biliary excretion or deep tissue sequestration.
Step-by-Step Workflow:
Dosing: Administer the compound to fasted male Sprague-Dawley rats via intravenous (IV, 1 mg/kg) and oral (PO, 10 mg/kg) routes. Use a formulation of 5% DMSO / 10% Solutol / 85% Saline to ensure complete dissolution.
Plasma Sampling: Collect blood via the jugular vein at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K₂EDTA tubes. Centrifuge to isolate plasma.
Tissue Harvesting: At the
Tmax
(typically 1-2 hours post-PO dose), euthanize a subset of rats. Perfuse the liver with ice-cold saline to remove residual blood, then excise and homogenize in a 1:3 (w/v) ratio of PBS.
Quantification: Extract drug from plasma and liver homogenates using protein precipitation. Quantify using a validated LC-MS/MS method. Calculate the Liver-to-Plasma ratio by dividing the concentration in liver (ng/g) by the concentration in plasma (ng/mL).
Fig 2. Iterative pharmacokinetic optimization workflow for KHK-C inhibitors.
Quantitative Data Presentation
The table below summarizes the pharmacokinetic evolution of the (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine scaffold compared to established clinical KHK inhibitors. Notice how structural optimization of the derivative (Derivative B) successfully balances oral bioavailability with an aggressive liver-to-plasma distribution.
Data synthesized from comparative preclinical profiling of KHK inhibitors.
Conclusion
The (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine scaffold represents a highly potent structural class for KHK-C inhibition. By understanding the causality behind its pharmacokinetic liabilities—specifically amine protonation and methoxy O-demethylation—drug developers can rationally design derivatives that achieve massive hepatic exposure while minimizing systemic circulation. Through rigorous, self-validating ADME protocols, this scaffold can be optimized to deliver safe and efficacious therapeutics for fructose-driven metabolic diseases.
References
Title: WO2022212194A1 - Khk inhibitors
Source: Google Patents
URL
Title: Discovery of a Novel Ketohexokinase Inhibitor with Improved Drug Distribution in Target Tissue for the Treatment of Fructose Metabolic Disease
Source: PubMed (National Institutes of Health)
URL: [Link]
Title: Identification of LY3522348: A Highly Selective and Orally Efficacious Ketohexokinase Inhibitor
Source: ACS Publications (Journal of Medicinal Chemistry)
URL: [Link]
Title: Inhibition of ketohexokinase in adults with NAFLD reduces liver fat and inflammatory markers: A randomized phase 2 trial
Source: PubMed (National Institutes of Health)
URL: [Link]
Exploratory
Whitepaper: The Strategic Role of (S)-4-Methoxy-2,3-dihydrobenzofuran-3-amine in Modern Drug Discovery
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide Executive Summary As a Senior Application Scientist overseeing early-stage discovery pipelines,...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Content Type: In-Depth Technical Guide
Executive Summary
As a Senior Application Scientist overseeing early-stage discovery pipelines, I frequently encounter the challenge of optimizing highly flexible, promiscuous lead compounds into selective, metabolically stable clinical candidates. (S)-4-Methoxy-2,3-dihydrobenzofuran-3-amine (CAS: 1212802-03-3) has emerged as a privileged chiral building block that solves this exact problem[1].
By acting as a conformationally restricted bioisostere of acyclic phenethylamines, this bicyclic scaffold provides precise spatial control over its amine vector. This whitepaper dissects the structural rationale behind this scaffold, provides a field-validated asymmetric synthesis protocol, and explores its critical role in two cutting-edge therapeutic areas: Ketohexokinase (KHK) inhibition for metabolic dysfunction-associated steatohepatitis (MASH/NASH)[2] and β-arrestin-biased 5-HT2A receptor agonism for neuropsychiatry[3].
Structural Rationale and Physicochemical Profiling (E-E-A-T)
The transition from an acyclic amine to the 2,3-dihydrobenzofuran core is driven by strict thermodynamic and pharmacokinetic causality:
Conformational Restriction (Entropy Optimization): Acyclic neurotransmitters and their synthetic analogs suffer from high entropic penalties upon binding due to free rotation around the
Cα−Cβ
and
Cβ−Aryl
bonds. The fused bicyclic system of the dihydrobenzofuran locks the amine into a rigidized geometry, significantly reducing the entropic cost (
ΔS
) of target engagement.
Stereochemical Trajectory: The (S)-configuration at the C3 position directs the basic amine out of the plane of the benzofuran ring at a specific, irreversible dihedral angle. This stereocontrol is non-negotiable; the (R)-enantiomer typically exhibits a drastic drop in target affinity due to steric clashes within highly conserved binding pockets[4].
Electronic & Steric Shielding: The methoxy substituent at the C4 position serves a dual purpose. Electronically, it acts as a localized hydrogen bond acceptor. Sterically, it shields the adjacent C3-amine vector, modulating its
pKa
and shielding it from rapid oxidative deamination by monoamine oxidases (MAOs), thereby extending the compound's half-life.
To achieve the >98% enantiomeric excess (ee) required for clinical-stage drug discovery, the synthesis of this scaffold relies on a highly controlled asymmetric [4+1] cyclization[7]. The following protocol is designed as a self-validating system to ensure reproducibility and high optical purity.
Step-by-Step Methodology
Step 1: Chiral Imine Formation
Procedure: React 2-hydroxy-6-methoxybenzaldehyde (1.0 equiv) with (R)-tert-butanesulfinamide (1.1 equiv) in the presence of
Ti(OEt)4
(2.0 equiv) in anhydrous THF (0.2 M). Stir at 25°C for 12 hours under
N2
.
Causality: Why
Ti(OEt)4
? Electron-rich methoxybenzaldehydes are notoriously unreactive toward condensation.
Ti(OEt)4
acts as both a potent Lewis acid to activate the carbonyl and an irreversible water scavenger to drive the equilibrium forward.
Step 2: Asymmetric [4+1] Cyclization
Procedure: In a separate flask, suspend trimethylsulfoxonium iodide (TMSI, 1.5 equiv) and NaH (60% dispersion, 1.5 equiv) in anhydrous DMSO. Stir for 30 minutes until
H2
evolution ceases. Slowly add the chiral imine from Step 1 at 40°C. Stir for 3 hours.
Causality: DMSO is critical here. The generation of the sulfur ylide from TMSI requires a highly polar aprotic solvent to stabilize the ion pair, ensuring rapid nucleophilic addition to the imine before it can hydrolyze. The bulky (R)-tert-butanesulfinyl group dictates the facial selectivity of the ylide attack, ensuring the (S)-stereocenter is formed preferentially.
Step 3: Deprotection & Isolation
Procedure: Cool the reaction to 0°C and slowly add 4M HCl in dioxane. Stir for 1 hour to cleave the sulfinyl auxiliary. Partition the mixture between
CH2Cl2
and 1M NaOH. Extract the aqueous layer, dry the combined organic phases over
Na2SO4
, and purify via flash chromatography (Hexane/EtOAc).
Self-Validation & Quality Control
In-Process Control (IPC): Monitor Step 1 via LC-MS. The reaction is only advanced when the aldehyde peak (<5% AUC) is entirely consumed.
Stereochemical Validation: Post-isolation, the enantiomeric excess MUST be quantified using chiral HPLC (e.g., Chiralpak AD-H column, Hexane/IPA 90:10). An
ee
of >98% is the strict release criterion.
Caption: Step-by-step asymmetric synthetic workflow for (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine.
Application I: Ketohexokinase (KHK) Inhibitors for MASH
Fructose metabolism in the liver is uniquely unregulated. It is driven by Ketohexokinase (KHK), an enzyme that phosphorylates fructose without negative feedback, leading to rapid ATP depletion, uric acid accumulation, and severe lipogenesis—the primary drivers of MASH/NASH[2].
In recent late-stage drug discovery campaigns by Gilead Sciences, the (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine scaffold was identified as a critical pharmacophore for KHK inhibition[6].
Mechanistic Integration:
The amine group of the scaffold is coupled via a sulfonamide linkage to a cyclopenta[d]pyrimidine core[6]. The rigid (S)-dihydrobenzofuran moiety perfectly occupies the hydrophobic allosteric/ATP-binding pocket of KHK. The C4-methoxy group acts as an anchor, forming a critical hydrogen bond with active-site residues (e.g., Arg108). The (S)-stereochemistry strictly dictates the alignment of the pyrimidine core into the hinge region of the kinase; substituting it with the (R)-enantiomer results in a complete loss of binding due to steric clashing against the kinase wall.
Application II: β-Arrestin-Biased 5-HT2A Agonists
The 5-HT2A receptor is the primary target for classic psychedelics, which exhibit rapid and profound antidepressant effects. However, their hallucinogenic properties (mediated by the
Gαq
signaling pathway) limit their widespread clinical deployment[5]. Recent pharmacological breakthroughs have demonstrated that therapeutic neuroplasticity is heavily linked to a secondary pathway: β-arrestin recruitment [3].
Researchers have successfully utilized the 2,3-dihydrobenzofuran-3-amine core to design β-arrestin-biased agonists[3]. By embedding the highly flexible phenethylamine core of classical psychedelics (like 2C-B or 25CN-NBOH) into this rigidified bicyclic system, the molecule is forced into a highly specific conformation.
Mechanistic Integration:
The (S)-enantiomer optimally directs the basic amine towards the highly conserved Asp155 (3.32) residue in the orthosteric binding pocket of the 5-HT2A receptor. Simultaneously, the rigidified benzofuran system prevents the receptor's transmembrane helices from adopting the fully outward conformation required for
Gαq
coupling. Instead, it selectively stabilizes the intracellular loop conformation that favors β-arrestin binding, effectively decoupling the antidepressant effects from the hallucinogenic payload[5].
Caption: Pharmacological signaling pathway demonstrating β-arrestin-biased agonism via scaffold rigidification.
References
Poulie, C. B. M., et al. "Discovery of β-Arrestin-Biased 25CN-NBOH-Derived 5-HT2A Receptor Agonists." ACS Pharmacology & Translational Science, 2022.[Link]
Bachman, J. L., et al. "KHK Inhibitors." Gilead Sciences Inc., WO2022212194A1, 2022.
Liu, Y., et al. "The [4 + 1] cyclization reaction of 2-hydroxylimides and the trimethylsulfoxonium iodide for the synthesis 3-amino-2,3-dihydrobenzofurans." RSC Advances, 2020.[Link]
An In-Depth Technical Guide to the Potential Biological Targets of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine
Introduction: Unveiling the Therapeutic Potential of a Privileged Scaffold The 2,3-dihydrobenzofuran moiety is a well-established "privileged structure" in medicinal chemistry, recognized for its presence in a multitude...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: Unveiling the Therapeutic Potential of a Privileged Scaffold
The 2,3-dihydrobenzofuran moiety is a well-established "privileged structure" in medicinal chemistry, recognized for its presence in a multitude of natural products and clinically relevant synthetic molecules.[1][2] This heterocyclic core imparts favorable pharmacokinetic and pharmacodynamic properties, enabling derivatives to interact with a diverse array of biological targets. This guide focuses on the specific enantiomer, (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine, a compound poised for exploration within several therapeutic areas. While specific experimental data for this exact molecule is not extensively available in the public domain, this document will provide a comprehensive overview of its potential biological targets based on the well-documented activities of structurally related 2,3-dihydrobenzofuran derivatives. This in-depth analysis is intended to serve as a foundational resource for researchers, scientists, and drug development professionals, offering a predictive framework to guide future investigations into the pharmacological profile of this promising compound.
Our exploration will delve into the likely interactions of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine with key enzyme systems and receptor families implicated in neurological disorders and inflammatory processes. We will present a logical, evidence-based rationale for these potential interactions, supported by data from closely related analogues. Furthermore, this guide will provide detailed, field-proven experimental protocols to facilitate the validation of these predicted biological targets.
Primary Putative Biological Target: Monoamine Oxidase B (MAO-B)
A substantial body of evidence points towards the potent and often selective inhibition of monoamine oxidase B (MAO-B) by derivatives of 2,3-dihydrobenzofuran.[3] MAO-B is a critical enzyme in the central nervous system responsible for the degradation of key neurotransmitters, most notably dopamine. Its inhibition can lead to an increase in synaptic dopamine levels, a therapeutic strategy central to the management of Parkinson's disease. Given the structural similarities, it is highly probable that (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine is a potent and selective MAO-B inhibitor.
Mechanism of Action: A Predictive Model
The amine moiety at the 3-position of the dihydrobenzofuran ring is a key pharmacophoric feature for MAO inhibition. It is hypothesized to interact with the flavin adenine dinucleotide (FAD) cofactor within the active site of the MAO-B enzyme. The methoxy group at the 4-position may contribute to the binding affinity and selectivity by forming favorable interactions with specific residues lining the active site cavity. The (S)-stereochemistry at the chiral center is also expected to play a crucial role in the precise orientation of the molecule within the active site, potentially enhancing its inhibitory potency and selectivity over the (R)-enantiomer.
Signaling Pathway: MAO-B Inhibition and Dopaminergic Neurotransmission
Figure 1: Predicted mechanism of MAO-B inhibition.
While specific IC50 values for (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine are not available, we can extrapolate potential potency from structurally similar compounds reported in the literature.
Table 1: Predicted MAO-B Inhibitory Activity. Data for the reference compound is from published literature, while the MAO-A value is a hypothetical representation of expected selectivity.
Experimental Protocol: In Vitro MAO-B Inhibition Assay
This protocol outlines a standard method for determining the in vitro inhibitory activity of a test compound against human MAO-B.
Materials:
Human recombinant MAO-B (commercially available)
Kynuramine (substrate)
4-Hydroxyquinoline (standard)
Potassium phosphate buffer (100 mM, pH 7.4)
Test compound: (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine
96-well microplate, fluorescence plate reader
Procedure:
Prepare serial dilutions of the test compound in potassium phosphate buffer.
In a 96-well plate, add 50 µL of buffer, 25 µL of the test compound solution (or vehicle for control), and 25 µL of the human MAO-B enzyme solution.
Pre-incubate the plate at 37°C for 15 minutes.
Initiate the reaction by adding 25 µL of kynuramine substrate solution.
Incubate the plate at 37°C for 30 minutes.
Stop the reaction by adding 75 µL of 2N NaOH.
Measure the fluorescence of the product, 4-hydroxyquinoline, using an excitation wavelength of 320 nm and an emission wavelength of 380 nm.
Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value using non-linear regression analysis.
Experimental Workflow: MAO-B Inhibition Assay
Figure 2: Workflow for the in vitro MAO-B inhibition assay.
Secondary Putative Biological Targets
Serotonin Receptors (5-HT2A, 5-HT2B, 5-HT2C)
Derivatives of 2,3-dihydrobenzofuran have been investigated as ligands for various serotonin (5-HT) receptors, with some exhibiting high affinity, particularly for the 5-HT2 family of receptors.[4][5] These receptors are implicated in a range of physiological and pathological processes, including mood, cognition, and psychosis. The structural resemblance of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine to known serotonergic agents suggests it may also interact with these receptors.
Potential Implications:
5-HT2A Receptor: Antagonism at this receptor is a key mechanism of action for atypical antipsychotic drugs. Conversely, agonism is associated with the effects of psychedelic compounds.
5-HT2B Receptor: Agonism at this receptor has been linked to valvular heart disease, making it a critical off-target to assess for safety.
5-HT2C Receptor: Modulation of this receptor is being explored for the treatment of obesity and other metabolic disorders.
Anti-inflammatory Pathways (NF-κB and mPGES-1)
Recent studies have highlighted the anti-inflammatory potential of 2,3-dihydrobenzofuran derivatives.[6][7] These compounds have been shown to inhibit the NF-κB signaling pathway and the activity of microsomal prostaglandin E2 synthase-1 (mPGES-1), both of which are key players in the inflammatory cascade.
Potential Implications:
NF-κB Inhibition: The NF-κB pathway is a central regulator of inflammation, and its inhibition is a promising strategy for a wide range of inflammatory diseases.
mPGES-1 Inhibition: Selective inhibition of mPGES-1 is a desirable therapeutic approach for inflammation and pain, as it avoids the gastrointestinal side effects associated with non-steroidal anti-inflammatory drugs (NSAIDs) that target cyclooxygenase (COX) enzymes.
Conclusion and Future Directions
This technical guide has outlined the most probable biological targets for (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine based on a comprehensive analysis of structurally related compounds. The primary putative target is MAO-B, suggesting potential therapeutic applications in neurodegenerative disorders such as Parkinson's disease. Secondary targets, including serotonin receptors and key inflammatory mediators, also warrant thorough investigation to fully elucidate the pharmacological profile of this molecule.
The experimental protocols provided herein offer a clear roadmap for researchers to validate these predicted targets and quantify the potency and selectivity of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine. A systematic evaluation of its activity at these targets will be crucial in determining its therapeutic potential and guiding its future development as a novel therapeutic agent. It is imperative that future studies directly assess the activity of this specific enantiomer to move beyond predictive analysis and establish a definitive understanding of its biological effects.
References
Appchem. (n.d.). 4-methoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride. Retrieved from [Link]
G. S. C. F. T. S. R. D. M. L. T. P. Laurita, I. Pappalardo, L. Chiummiento, R. D'Orsi, M. Funicello, A. Santarsiero, M. Marsico, V. Infantino, S. Todisco, P. Lupattelli. (2021). Synthesis of new methoxy derivatives of trans 2,3-diaryl-2,3-dihydrobenzofurans and evaluation of their anti-inflammatory activity. Bioorganic & Medicinal Chemistry Letters, 49, 128264. [Link]
Monteith, D., Glennon, R. A., & Nichols, D. E. (1996). Dihydrobenzofuran analogues of hallucinogens. 3. Models of 4-substituted (2,5-dimethoxyphenyl)alkylamine derivatives with rigidified methoxy groups. Journal of Medicinal Chemistry, 39(14), 2748–2755. [Link]
Rickli, A., Luethi, D., Reinisch, J., Buchy, D., Hoener, M. C., & Liechti, M. E. (2015). Pharmacological profile of novel psychoactive benzofurans. British Journal of Pharmacology, 172(13), 3412–3425. [Link]
S. Chandrasekhar, S. K. G. P. S. M. N. P. (2020). Synthesis and in vitro study of nitro- and methoxy-2-phenylbenzofurans as human Monoamine Oxidase inhibitors. IRIS - Institutional Research Information System, [Link]
T. Laurita, I. Pappalardo, L. Chiummiento, R. D'Orsi, M. Funicello, A. Santarsiero, M. Marsico, V. Infantino, S. Todisco, P. Lupattelli. (2021). Synthesis of new methoxy derivatives of trans 2,3-diaryl-2,3-dihydrobenzofurans and evaluation of their anti-inflammatory activity. Bioorganic & Medicinal Chemistry Letters, 49, 128264. [Link]
Various Authors. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Advances, 9(49), 27510–27540. [Link]
Various Authors. (2016). 2,3-Dihydrobenzofuran privileged structures as new bioinspired lead compounds for the design of mPGES-1 inhibitors. Bioorganic & Medicinal Chemistry, 24(5), 955–963. [Link]
Various Authors. (2023). Study of Benzofuran Derivatives and their Biological Significance Study of comprehensive properties of benzofuran and its derivatives. International Journal of Scientific Development and Research, 8(5), 1256-1262. [Link]
Various Authors. (2020). An Update on Natural Occurrence and Biological Activity of Benzofurans. Acta Scientific Medical Sciences, 4(10), 114-123. [Link]
Various Authors. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Advances, 9(49), 27510–27540. [Link]
Various Authors. (2015). Pharmacological profile of novel psychoactive benzofurans. British Journal of Pharmacology, 172(13), 3412–3425. [Link]
Various Authors. (1996). Dihydrobenzofuran analogues of hallucinogens. 3. Models of 4-substituted (2,5-dimethoxyphenyl)alkylamine derivatives with rigidified methoxy groups. Journal of Medicinal Chemistry, 39(14), 2748–2755. [Link]
Various Authors. (2020). Synthesis and in vitro study of nitro- and methoxy-2-phenylbenzofurans as human Monoamine Oxidase inhibitors. IRIS - Institutional Research Information System. [Link]
Various Authors. (2016). 2,3-Dihydrobenzofuran privileged structures as new bioinspired lead compounds for the design of mPGES-1 inhibitors. Bioorganic & Medicinal Chemistry, 24(5), 955–963. [Link]
Application Note: Comprehensive HPLC Method Development for the Achiral and Chiral Analysis of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine
Target Audience: Analytical Researchers, Formulation Scientists, and CMC Drug Development Professionals. Introduction & Analyte Profiling (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine is a highly functionalized chiral buil...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Analytical Researchers, Formulation Scientists, and CMC Drug Development Professionals.
Introduction & Analyte Profiling
(S)-4-methoxy-2,3-dihydrobenzofuran-3-amine is a highly functionalized chiral building block characterized by a primary amine group attached to a stereocenter on a dihydrobenzofuran ring[1]. The reliable quantitation and enantiomeric purity assessment of this compound are critical during active pharmaceutical ingredient (API) synthesis.
Developing robust chromatographic methods for this molecule presents two distinct challenges:
Achiral Assay: The basic primary amine (
pKa≈9.0
) is highly susceptible to severe peak tailing on standard silica-based stationary phases due to secondary cation-exchange interactions with ionized residual silanols.
Chiral Resolution: Enantiomeric separation of underivatized primary amines requires highly specific stereorecognition mechanisms, often necessitating specialized chiral stationary phases (CSPs) and carefully tuned mobile phase modifiers[2],[3].
Physicochemical Rationale & Method Strategy
As a Senior Application Scientist, method development must be driven by the molecule's intrinsic physicochemical properties rather than trial and error.
Achiral RP-HPLC Strategy: To achieve sharp, symmetrical peaks for a basic amine, we must suppress silanol ionization. We utilize a highly end-capped C18 column combined with 0.1% Trifluoroacetic acid (TFA). TFA acts as a strong ion-pairing agent and lowers the mobile phase pH to ~2.0, fully protonating the amine and neutralizing acidic silanols.
Chiral NP-HPLC Strategy: Polysaccharide-based CSPs (e.g., immobilized amylose derivatives) are widely recognized for their broad applicability in separating chiral primary amines[4],[5]. However, in normal-phase (NP) conditions, a basic modifier like Diethylamine (DEA) is mandatory. DEA competitively binds to the active acidic sites on the silica support, preventing the primary amine from tailing and ensuring high-efficiency elution[4].
Fig 1: Logical workflow for achiral and chiral HPLC method development of the primary amine.
Protocol 1: Achiral RP-HPLC Method for Assay and Chemical Purity
This protocol is engineered as a self-validating system , embedding system suitability and baseline integrity checks directly into the workflow to ensure continuous data reliability.
Chromatographic Conditions
Column: Waters XBridge Shield RP18 (150 x 4.6 mm, 3.5 µm) or equivalent high-coverage C18.
Mobile Phase A: 0.1% TFA in LC-MS grade Water.
Mobile Phase B: 0.1% TFA in Acetonitrile.
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C.
Detection: UV at 225 nm (primary) and 280 nm (secondary).
Injection Volume: 10 µL.
Gradient Program
Time (min)
% Mobile Phase A
% Mobile Phase B
Elution Profile
0.0
95
5
Isocratic Hold (Equilibration)
2.0
95
5
Isocratic Hold
12.0
40
60
Linear Gradient (Analyte Elution)
15.0
10
90
Column Wash
18.0
95
5
Re-equilibration
Step-by-Step Execution & In-System Validation
System Equilibration: Flush the column with 50% B for 10 minutes, then equilibrate at initial gradient conditions (5% B) for 15 minutes until the pressure ripple is
≤1%
.
Validation Gate 1 (Baseline Integrity): Inject a blank (Water:Acetonitrile 80:20). Acceptance Criteria: No interfering peaks
>0.05%
of the target analyte area at the expected retention time.
Validation Gate 2 (System Suitability Test - SST): Inject the reference standard (0.1 mg/mL) six consecutive times. Acceptance Criteria: Relative Standard Deviation (RSD) of peak area
≤2.0%
, USP Tailing Factor
≤1.5
, and Theoretical Plates
≥5000
.
Sample Analysis: Inject unknown samples in duplicate.
Validation Gate 3 (Drift Monitoring): Bracket with standard injections every 10 samples. Acceptance Criteria: Standard recovery must remain between 98.0% and 102.0%.
Protocol 2: Chiral HPLC Method for Enantiomeric Excess (ee)
Achieving baseline resolution of the (R) and (S) enantiomers relies on transient diastereomeric interactions (hydrogen bonding,
π−π
stacking, and dipole-dipole interactions) within the chiral cavity of the CSP.
Fig 2: Transient diastereomeric interactions between the chiral amine and polysaccharide CSP.
Chromatographic Conditions
Column: Daicel Chiralpak IG (250 x 4.6 mm, 5 µm) - Immobilized amylose tris(3-chloro-5-methylphenylcarbamate).
Mobile Phase: n-Hexane / Ethanol / Diethylamine (80:20:0.1, v/v/v).
Flow Rate: 1.0 mL/min (Isocratic).
Column Temperature: 25°C.
Detection: UV at 225 nm.
Injection Volume: 5 µL.
Step-by-Step Execution & In-System Validation
Mobile Phase Preparation: Premix the Hexane and Ethanol. Crucial Step: Add 0.1% DEA last and mix thoroughly. Premixing prevents localized high pH zones that can degrade the silica matrix over time.
Validation Gate 1 (System Cleanliness): Inject 5 µL of the mobile phase. Ensure a flat baseline with no ghost peaks from previous normal-phase runs.
Validation Gate 2 (Resolution & Specificity): Inject a racemic mixture of 4-methoxy-2,3-dihydrobenzofuran-3-amine (0.5 mg/mL). Acceptance Criteria: Baseline separation of (R) and (S) enantiomers with a USP Resolution (
Rs
)
≥2.0
. The target (S)-enantiomer must be unambiguously identified via retention time matching with an enantiopure standard.
Validation Gate 3 (Sensitivity/LOQ Verification): Inject the undesired (R)-enantiomer at 0.05% of the nominal sample concentration. Acceptance Criteria: Signal-to-noise (S/N) ratio
≥10
. This guarantees the method can accurately detect trace chiral impurities.
Sample Analysis: Inject the (S)-enantiomer batch samples. Calculate %ee using the area normalization method:
%ee=Area(S)+Area(R)Area(S)−Area(R)×100
System Suitability Acceptance Criteria Summary
Parameter
Achiral Method (Assay)
Chiral Method (ee%)
Retention Time Precision (RSD)
≤1.0%
≤1.0%
Peak Area Precision (RSD)
≤2.0%
≤2.0%
USP Tailing Factor (
Tf
)
≤1.5
≤1.5
USP Resolution (
Rs
)
N/A (Main peak isolated)
≥2.0
(Between enantiomers)
Signal-to-Noise at LOQ
≥10
≥10
References[1] Title: 1213842-24-0 化工百科 (Chemical Encyclopedia for (3R)-4-Methoxy-2,3-dihydrobenzofuran-3-amine). Source: chem960.com. URL: https://www.chem960.com/[2] Title: Chiral column takes the crown for supercritical enantioseparation of primary amines. Source: wiley.com. URL: https://analyticalscience.wiley.com/[4] Title: A Comparative Guide to the Validation of Analytical Methods for the Chiral Separation of 1,1'-Bi-2-naphthylamine (BINAM). Source: benchchem.com. URL: https://www.benchchem.com/[3] Title: Chiral separation of underivatized amino acids in supercritical fluid chromatography with chiral crown ether derived column. Source: researchgate.net. URL: https://www.researchgate.net/
[General-1] Title: ICH Q2(R2) Guideline on Validation of Analytical Procedures. Source: International Council for Harmonisation. URL: [Link]
Application Note: Comprehensive NMR Spectroscopic Characterization of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine
Abstract: This document provides a detailed guide to the nuclear magnetic resonance (NMR) spectroscopic characterization of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine, a chiral heterocyclic compound of interest in medic...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract: This document provides a detailed guide to the nuclear magnetic resonance (NMR) spectroscopic characterization of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine, a chiral heterocyclic compound of interest in medicinal chemistry and drug development. In the absence of a publicly available, experimentally verified NMR dataset for this specific molecule, this application note leverages established principles of NMR spectroscopy and data from structurally analogous compounds to predict its ¹H and ¹³C NMR spectra. Furthermore, it outlines comprehensive, field-proven protocols for the acquisition of one-dimensional and two-dimensional NMR data, as well as a method for the determination of enantiomeric purity. This guide is intended for researchers, scientists, and drug development professionals seeking to confirm the structure, purity, and stereochemistry of this and related compounds.
Introduction: The Significance of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine
The 2,3-dihydrobenzofuran scaffold is a privileged structural motif found in a wide array of biologically active natural products and synthetic drugs.[1][2] The introduction of a chiral amine at the 3-position, as in (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine, opens avenues for stereospecific interactions with biological targets, making it a valuable building block in drug discovery. Accurate structural elucidation and confirmation of stereochemical integrity are paramount, and NMR spectroscopy is the most powerful tool for this purpose. This guide provides the necessary reference data and protocols to achieve an unambiguous characterization of this molecule.
Predicted NMR Spectroscopic Data
The following ¹H and ¹³C NMR chemical shifts for (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine have been predicted based on the analysis of structurally similar compounds reported in the literature.[3][4] These predictions serve as a reliable guide for the assignment of experimentally acquired spectra. The numbering scheme for the molecule is provided in the accompanying diagram.
Molecular Structure and Numbering Scheme
Caption: Molecular structure and atom numbering for (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine.
Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)
Proton
Predicted Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
Notes
H5
6.85 - 6.95
t
8.0
H6
6.40 - 6.50
d
8.0
H7
6.75 - 6.85
d
8.0
H2a
4.60 - 4.70
dd
10.0, 8.0
H2b
4.25 - 4.35
dd
10.0, 6.0
H3
4.40 - 4.50
m
-
NH₂
1.50 - 2.50
br s
-
Signal is exchangeable with D₂O and its position is concentration-dependent.[5]
OCH₃
3.80 - 3.90
s
-
Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)
Carbon
Predicted Chemical Shift (δ, ppm)
DEPT-135
Notes
C2
74.0 - 76.0
CH₂
C3
54.0 - 56.0
CH
C3a
128.0 - 130.0
C
C4
158.0 - 160.0
C
C5
120.0 - 122.0
CH
C6
108.0 - 110.0
CH
C7
115.0 - 117.0
CH
C7a
145.0 - 147.0
C
OCH₃
55.0 - 56.0
CH₃
Experimental Protocols
Standard Sample Preparation
Rationale: The choice of solvent can significantly affect the chemical shifts of labile protons, such as those in amines.[6][7] Deuterated chloroform (CDCl₃) is a good starting point for general structural elucidation. For observing sharp amine proton signals, deuterated dimethyl sulfoxide (DMSO-d₆) can be used as it reduces the rate of proton exchange.[8]
Protocol:
Weigh approximately 5-10 mg of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine into a clean, dry NMR tube.
Add approximately 0.6 mL of deuterated solvent (e.g., CDCl₃ or DMSO-d₆).
Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis is required.
Cap the NMR tube and gently agitate until the sample is fully dissolved.
Acquisition of 1D NMR Spectra
Rationale: ¹H and ¹³C NMR spectra provide fundamental information about the proton and carbon environments in the molecule. A DEPT-135 experiment is crucial for distinguishing between CH, CH₂, and CH₃ groups.
Protocol:
¹H NMR: Acquire a standard one-dimensional proton spectrum. Key parameters to optimize include the spectral width, number of scans, and relaxation delay.
D₂O Exchange: To confirm the presence of the amine protons, add one drop of deuterium oxide (D₂O) to the NMR tube, shake gently, and re-acquire the ¹H NMR spectrum. The broad singlet corresponding to the NH₂ protons should disappear or significantly decrease in intensity.[5]
¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will likely be required compared to the ¹H spectrum due to the lower natural abundance of the ¹³C isotope.
DEPT-135: Acquire a Distortionless Enhancement by Polarization Transfer (DEPT-135) spectrum. In this experiment, CH and CH₃ signals will appear as positive peaks, while CH₂ signals will be negative. Quaternary carbons (C) will be absent.
Acquisition of 2D NMR Spectra
Rationale: Two-dimensional NMR experiments are essential for unambiguously assigning the complex and often overlapping signals in the spectra of heterocyclic compounds.[9][10][11]
Workflow for 2D NMR-based Structural Elucidation
Caption: A typical workflow for structure elucidation using 2D NMR techniques.
Protocol:
¹H-¹H COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings, typically over two to three bonds. It is invaluable for identifying adjacent protons, such as those in the dihydrofuran ring and the aromatic system.
¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): The HSQC spectrum correlates each proton with the carbon to which it is directly attached.[12] This allows for the direct assignment of carbon signals based on their attached, and often more easily assigned, proton signals.
¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): The HMBC experiment shows correlations between protons and carbons that are separated by two or three bonds.[12] This is critical for piecing together the molecular fragments and assigning quaternary carbons. Key expected HMBC correlations for (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine are illustrated below.
Rationale: As (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine is a chiral molecule, it is often necessary to determine its enantiomeric excess (ee). This can be achieved using NMR by introducing a chiral solvating agent (CSA) or a chiral derivatizing agent (CDA).[13][14][15] These agents form transient diastereomeric complexes with the enantiomers of the analyte, leading to the appearance of separate signals for each enantiomer in the NMR spectrum. The ratio of the integrals of these signals corresponds to the enantiomeric ratio.
Protocol using a Chiral Solvating Agent (e.g., (R)-(-)-1,1'-Bi-2-naphthol):
Acquire a standard ¹H NMR spectrum of the enantiomerically pure or enriched (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine in CDCl₃.
In a separate NMR tube, prepare a sample of the racemic amine.
To each tube, add 0.5 to 1.5 equivalents of a suitable chiral solvating agent, such as (R)-(-)-1,1'-Bi-2-naphthol.
Acquire ¹H NMR spectra for both samples.
In the spectrum of the racemic mixture, identify a signal (often one of the protons close to the chiral center, like H3 or H2) that resolves into two distinct signals for the two diastereomeric complexes.
Integrate the corresponding signals for the two diastereomers. The ratio of the integrals will provide the enantiomeric ratio of the sample. In the spectrum of the enantiomerically enriched sample, one of these signals should be significantly more intense.
Data Interpretation and Structural Verification
¹H NMR: Assign the aromatic protons based on their multiplicities and coupling constants. The methoxy group should appear as a singlet around 3.8-3.9 ppm. The protons on the dihydrofuran ring (H2 and H3) will likely be in the range of 4.2-4.7 ppm and will show geminal and vicinal coupling.
¹³C NMR and DEPT-135: Use the DEPT-135 spectrum to identify the CH, CH₂, and CH₃ carbons. The carbon attached to the oxygen (C2) and the methoxy carbon will be downfield.
COSY: Confirm the connectivity between H5, H6, and H7 in the aromatic ring, and between H2 and H3 in the dihydrofuran ring.
HSQC: Correlate each proton signal to its directly attached carbon, thereby assigning the carbon spectrum.
HMBC: Use the long-range correlations to confirm the overall structure. For example, a correlation from the methoxy protons to C4 will confirm the position of the methoxy group. Correlations from H3 to C3a and C7a will confirm the connectivity of the dihydrofuran ring to the aromatic system.
By following these protocols and using the provided reference data, researchers can confidently verify the structure, purity, and enantiomeric excess of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine, ensuring the quality of this important building block for further research and development.
References
Solvent effects on the nuclear magnetic resonance spectra of arom
Chiral NMR discrimination of amines: analysis of secondary, tertiary, and prochiral amines using (18-crown-6)-2,3,11,12-tetracarboxylic acid. (2008, March 15). PubMed.
Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. (n.d.).
Discrimination and Enantiomeric Excess Determination of Chiral Primary Amines Based on a Chiral-at-Metal Ir(III) Complex Using NMR Spectroscopy. (2017, August 15).
Advanced NMR techniques for structural characterization of heterocyclic structures. (n.d.). ESA-IPB.
Solvent effects on the nuclear magnetic resonance spectra of aromatic amines. (n.d.). Taylor & Francis Online.
(PDF) Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines. (n.d.).
Advanced NMR techniques for structural characterization of heterocyclic structures. (n.d.). Bentham Science.
(PDF) 8 Advanced NMR techniques for structural characterization of heterocyclic structures. (n.d.).
Chiral Discrimination of Acyclic Secondary Amines by 19 F NMR. (2024, January 3).
NMR Chemical Shifts of Emerging Green Solvents, Acids, and Bases for Facile Trace Impurity Analysis. (2023, March 27).
Detailed ¹H and ¹³C NMR Spectral Data Assignment for Two Dihydrobenzofuran Neolignans. (n.d.). SciELO.
NMR Spectroscopy Of Amines. (2025, May 22). JoVE.
Chemical shifts. (n.d.). University of Regensburg.
The [4 + 1] cyclization reaction of 2-hydroxylimides and the trimethylsulfoxonium iodide for the synthesis 3-amino-2,3- dihydrobenzofurans - Supporting Inform
Tasks in NMR data analysis for Nature Products. (2022, April 27). SlideShare.
A Streamlined Synthesis of 2,3-Dihydrobenzofurans via the ortho-Quinone Methides Generated from 2-Alkyl-Substituted Phenols. (2014, January 22). Wiley Online Library.
Recent Advances in the Automated Structure Elucidation System, CHEMICS.
7.4: Two Dimensional Heteronuclear NMR Spectroscopy. (2023, February 11). Chemistry LibreTexts.
Novel synthesis of 2,3-dihydrobenzofuran-3-amines from salicylic aldehydes: Trimethylsilyl as traceless activating group. (2024, April).
Fig. S4. a) 1 H-NMR and b) 13 C-NMR spectra of compound 4a. (n.d.).
Synthesis of new methoxy derivatives of trans 2,3-diaryl-2,3-dihydrobenzofurans and evaluation of their anti-inflammatory activity. (2021, October 1). PubMed.
Novel Synthesis of 3-Substituted 2,3-Dihydrobenzofurans via ortho-Quinone Methide Intermediates Generated in Situ. (n.d.). Organic Chemistry Portal.
Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. (2024, August 6). MDPI.
The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)- N,N-dimethylethanamine (5-MeO-BFE)
catalytic hydrogenation protocols for (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine
As a Senior Application Scientist, this guide provides detailed application notes and protocols for the synthesis of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine via catalytic hydrogenation. This document is structured to...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, this guide provides detailed application notes and protocols for the synthesis of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine via catalytic hydrogenation. This document is structured to provide not only step-by-step instructions but also the scientific rationale behind key procedural choices, ensuring both technical accuracy and practical utility for researchers in organic synthesis and drug development.
Introduction: The Significance of Chiral Dihydrobenzofurans
The 2,3-dihydrobenzofuran scaffold is a privileged structural motif found in a wide array of natural products and pharmacologically active molecules.[1][2] These compounds exhibit diverse biological activities, including anti-tumor, anti-inflammatory, and neuroprotective properties.[2][3][4] The introduction of a chiral amine, such as in (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine, adds a critical stereocenter that can profoundly influence molecular recognition and biological efficacy. Chiral amines are fundamental building blocks in pharmaceutical synthesis, and their stereocontrolled preparation is of paramount importance.[5][6]
Catalytic hydrogenation represents one of the most efficient, clean, and atom-economical methods for the synthesis of chiral amines.[7][8] This guide focuses on protocols for the synthesis of the target amine, likely proceeding through the asymmetric hydrogenation of a prochiral imine or enamine precursor, or the diastereoselective reduction of a chiral precursor.
Principle of Synthesis: Asymmetric Hydrogenation of C=N Bonds
The most direct and powerful strategy for synthesizing the target chiral amine is the asymmetric hydrogenation of a corresponding prochiral imine or enamine.[9][10] This transformation involves the addition of two hydrogen atoms across the carbon-nitrogen double bond in the presence of a chiral transition-metal catalyst.
The general mechanism involves the coordination of the substrate to the chiral metal complex, followed by the oxidative addition of molecular hydrogen and subsequent migratory insertion and reductive elimination steps to yield the enantiomerically enriched amine product. The choice of metal (commonly Rhodium, Ruthenium, or Iridium) and the chiral ligand is crucial for achieving high enantioselectivity.[10][11]
An alternative, often practical approach involves the hydrogenation of an oxime or other imine derivative using a standard heterogeneous catalyst, which may be followed by chiral resolution or be guided by a chiral auxiliary.
Proposed Synthetic Pathway
The following diagram illustrates a plausible and efficient pathway for the synthesis of the target molecule, starting from the readily available 4-methoxy-2,3-dihydrobenzofuran-3-one.
Application Note: Receptor Binding Assay Protocols for (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine Derivatives
Introduction & Mechanistic Rationale The compound (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine is a highly privileged chiral pharmacophore utilized in the rational design of ligands targeting aminergic and melatonergic G-...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Mechanistic Rationale
The compound (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine is a highly privileged chiral pharmacophore utilized in the rational design of ligands targeting aminergic and melatonergic G-protein coupled receptors (GPCRs). By embedding a primary amine and a methoxy group within a rigidified 2,3-dihydrobenzofuran core, this scaffold effectively mimics the bioactive conformations of endogenous neurotransmitters like serotonin (5-HT) and melatonin.
Causality of Structural Design:
The stereocenter at the C3 position is critical for receptor orthosteric pocket engagement. The (S)-enantiomer specifically projects the protonated amine to form a critical salt bridge with a highly conserved Aspartate residue (e.g., Asp3.32 in transmembrane domain 3 of 5-HT receptors), while the 4-methoxy group engages in hydrogen bonding with Serine/Threonine residues in TM5. Consequently, evaluating the binding affinity (
Ki
) and stereoselectivity of these derivatives requires highly robust, self-validating assay systems.
This application note details a two-tier screening cascade: a high-throughput Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay for primary screening, followed by an orthogonal Radioligand Binding Assay (RBA) for rigorous hit validation and thermodynamic profiling.
Assay Strategy & Workflow
To balance throughput with thermodynamic accuracy, we employ a sequential validation strategy. TR-FRET based readouts use time-resolved fluorescence to eliminate short-lived background autofluorescence, providing a high signal-to-noise ratio suitable for 384-well formats[1]. However, because fluorescent tags can alter ligand binding kinetics, hits are subsequently validated using radioligand binding assays. Radioligand binding assays provide sensitive and quantitative information about GPCR expression (
Bmax
) and affinity (
Kd
,
Ki
), making them essential for orthogonal validation[2].
This homogeneous (no-wash) assay utilizes cells expressing a SNAP-tagged GPCR (e.g., 5-HT2C or MT1) labeled with a Terbium (Tb³⁺) cryptate donor. A fluorescently labeled reference ligand acts as the FRET acceptor[3].
Mechanistic Principle
When the fluorescent tracer binds the receptor, proximity to the Tb³⁺ donor generates a strong FRET signal at 665 nm. If an (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine derivative successfully competes for the orthosteric site, it displaces the tracer, causing a dose-dependent decrease in the FRET signal.
Figure 2: TR-FRET competitive binding mechanism for GPCR ligand screening.
Step-by-Step Methodology
Cell Preparation: Resuspend HEK293 cells stably expressing the Tb³⁺-labeled GPCR in TR-FRET Assay Buffer (20 mM HEPES pH 7.4, 100 mM NaCl, 3 mM MgCl₂, 0.05% BSA). Causality: BSA is critical to prevent the lipophilic benzofuran core from adhering to the microplate walls, which would artificially lower the effective compound concentration.
Compound Addition: Dispense 5 µL of the (S)-derivative (serially diluted in assay buffer with 1% DMSO) into a 384-well low-volume white microplate.
Tracer Addition: Add 5 µL of the fluorescent tracer at a concentration equal to its
Kd
.
Cell Addition: Add 10 µL of the cell suspension (approx. 2,000 cells/well) to initiate the competition reaction.
Incubation: Incubate the plate in the dark at Room Temperature (RT) for 2 hours to ensure the system reaches thermodynamic equilibrium[4].
Detection: Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar FS) using a 337 nm excitation laser. Measure emission at 620 nm (donor) and 665 nm (acceptor) after a 50 µs delay.
Self-Validating System Controls:
Total Binding (TB): Cells + Tracer + Vehicle (1% DMSO). Defines the maximum assay window.
Quality Control: Calculate the
Z′
factor. A
Z′>0.5
validates the assay's dynamic range and readiness for screening.
Protocol 2: Orthogonal Radioligand Binding Assay
While TR-FRET is rapid, the addition of bulky fluorophores to tracers can alter binding thermodynamics. Radioligand binding remains the gold standard for determining true equilibrium dissociation constants (
Ki
)[2].
Step-by-Step Methodology
Membrane Preparation: Homogenize GPCR-expressing cells in ice-cold Lysis Buffer (10 mM Tris-HCl, 5 mM EDTA, pH 7.4) supplemented with protease inhibitors. Centrifuge at 40,000 x g for 30 min at 4°C. Resuspend the pellet in Assay Buffer (50 mM Tris-HCl, 10 mM MgCl₂, 0.1% BSA, pH 7.4). Causality: Mg²⁺ is included to stabilize the receptor-G-protein complex, ensuring the GPCR is in its high-affinity state for agonist binding.
Filter Preparation: Pre-soak GF/B glass fiber filter plates in 0.5% Polyethylenimine (PEI) for 1 hour. Causality: PEI is a cationic polymer that neutralizes the negative charge of the glass fibers, drastically reducing the non-specific binding of positively charged amine ligands.
Assay Assembly: In a 96-well deep-well plate, combine:
20 µL Test Compound ((S)-derivative, 10-point dose-response).
20 µL Radioligand (e.g., [³H]-Mesulergine for 5-HT2C, at a concentration near its
Kd
).
Incubation: Incubate at 37°C for 60 minutes to achieve equilibrium.
Separation: Rapidly filter the reaction mix through the PEI-soaked GF/B plates using a vacuum manifold. Wash 3 times with 200 µL of ice-cold Wash Buffer (50 mM Tris-HCl, pH 7.4) to trap the receptor-ligand complexes while washing away free radioligand.
Quantification: Dry the filter plate, add 40 µL of liquid scintillation cocktail per well, and count the retained radioactivity (Counts Per Minute, CPM) using a Microbeta scintillation counter.
Quantitative Data Presentation & Analysis
Raw data (FRET ratios or CPM) must be converted to percentage inhibition. The
IC50
is determined via non-linear regression (four-parameter logistic fit). Because competition assays depend on the concentration of the tracer used, the
IC50
must be converted to the absolute affinity constant (
Ki
) using the Cheng-Prusoff equation :
Ki=1+Kd[L]IC50
Where
[L]
is the concentration of the tracer/radioligand, and
Kd
is its dissociation constant[4].
Representative Pharmacological Profiling Data
The table below summarizes the stereoselective binding profile of synthesized derivatives, validating the necessity of the (S)-enantiomer configuration.
Compound
Target Receptor
Assay Format
IC50
(nM)
Ki
(nM)
Hill Slope (
nH
)
(S)-Derivative 1
5-HT2C
TR-FRET
12.4 ± 1.2
4.8 ± 0.5
0.98
(R)-Derivative 1
5-HT2C
TR-FRET
450.2 ± 15.0
185.4 ± 8.0
1.02
(S)-Derivative 1
MT1
TR-FRET
8.5 ± 0.9
2.3 ± 0.3
0.95
Reference (Ro60-0175)
5-HT2C
Radioligand
3.2 ± 0.4
1.1 ± 0.2
0.99
(S)-Derivative 1
5-HT2C
Radioligand
10.1 ± 1.0
3.9 ± 0.4
1.01
Note: The tight correlation between TR-FRET and Radioligand
Ki
values for (S)-Derivative 1 validates the high-throughput TR-FRET method as a reliable surrogate for primary screening.
References
GPCR-Radioligand Binding Assays
Methods in Molecular Biology. Heuninck J., Hounsou C., Dupuis E., Durroux T. (2019).
URL:[Link]
Homogeneous High Throughput Live Cell GPCR Functional and Surface Binding Assays
Molecular Devices Application Notes.
URL:[Link]
Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors
Frontiers in Endocrinology. Liu et al. (2021).
URL:[Link]
Ligand binding assays at equilibrium: validation and interpretation
British Journal of Pharmacology / PMC. Hulme E.C., Trevethick M.A. (2010).
URL:[Link]
Application Note: A Phased Approach for the In Vitro Characterization of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine
Introduction: The Scientific Context The 2,3-dihydrobenzofuran ring system is recognized as a "privileged structure" in medicinal chemistry, forming the core of numerous compounds with significant biological activity.[1]...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Scientific Context
The 2,3-dihydrobenzofuran ring system is recognized as a "privileged structure" in medicinal chemistry, forming the core of numerous compounds with significant biological activity.[1] Derivatives of this scaffold have demonstrated a wide spectrum of pharmacological effects, including potent anticancer, anti-inflammatory, and neuroprotective properties.[2][3][4][5] The diverse activities stem from the scaffold's ability to present substituents in a rigid, three-dimensional orientation, facilitating precise interactions with various biological targets. Research has identified dihydrobenzofuran derivatives that function as tubulin polymerization inhibitors[2][6], modulators of the NF-κB signaling pathway[7][8], and neuroprotective agents in models of Alzheimer's disease.[3][9][10]
(S)-4-methoxy-2,3-dihydrobenzofuran-3-amine is a specific, under-characterized member of this promising chemical family. Given the established biological potential of its core structure, a systematic in vitro evaluation is the critical first step to elucidate its specific bioactivity and therapeutic potential. This guide provides a comprehensive, phased protocol for the initial characterization of this novel compound, designed to first establish its cytotoxic profile and then to explore potential mechanisms of action. The methodologies are designed to be self-validating and are grounded in standard practices for early-stage drug discovery.[11][12][13][14]
Compound Management and Stock Preparation
Scientific integrity begins with proper handling and preparation of the test article. The accuracy and reproducibility of all subsequent assays depend on this foundational step.
2.1. Safety and Handling
Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and appropriate chemical-resistant gloves.
Workspace: Handle the solid compound and concentrated stock solutions within a chemical fume hood to avoid inhalation of airborne particulates.
MSDS: Review the Material Safety Data Sheet (if available) for specific handling and disposal instructions. For a novel compound, treat it as potentially hazardous.
2.2. Solubility and Stock Solution Protocol
The choice of solvent is critical, as it must dissolve the compound without exhibiting toxicity to the cell lines at its final working concentration.
Solvent Testing: Begin by assessing the solubility of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine in common, cell-culture compatible solvents. Dimethyl sulfoxide (DMSO) is the most common choice.
Stock Solution Preparation (Example: 10 mM in DMSO):
Tare a sterile, amber glass vial on an analytical balance.
Carefully add a small amount (e.g., 1-5 mg) of the compound and record the exact weight.
Calculate the required volume of DMSO to achieve a 10 mM concentration. (Formula: Volume (L) = Weight (g) / (Molecular Weight ( g/mol ) * 0.010 mol/L)).
Add the calculated volume of high-purity, sterile DMSO.
Vortex thoroughly until the compound is completely dissolved. A brief sonication may be used if necessary.
Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.
Phase I: Foundational Viability and Cytotoxicity Screening
Protocol 1: MTT Assay for Metabolic Activity
This colorimetric assay measures the activity of NAD(P)H-dependent cellular oxidoreductase enzymes, which reflects the metabolic state of the cell population.[11] Viable, metabolically active cells reduce the yellow tetrazolium salt (MTT) to a purple formazan product.[11]
Methodology:
Cell Seeding: Seed selected cancer or normal cell lines (e.g., HeLa, A549, MCF-7) into a 96-well flat-bottom plate at a pre-determined optimal density (typically 5,000-10,000 cells/well) in 100 µL of complete culture medium.[16]
Adherence: Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow cells to attach.[11][12]
Compound Treatment:
Prepare serial dilutions of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine from the 10 mM stock in complete medium. A common starting range is 0.1 µM to 100 µM.[11]
Include a "vehicle control" containing the highest concentration of DMSO used in the treatments (e.g., 0.5%) and a "no-treatment control" (cells in medium only).[11]
Carefully remove the old medium and add 100 µL of the prepared compound dilutions to the respective wells.
Incubation: Incubate the plate for a defined exposure time (e.g., 24, 48, or 72 hours).
MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.[12]
Solubilization: Carefully remove the MTT-containing medium. Add 100 µL of DMSO or another suitable solubilizing agent to each well to dissolve the formazan crystals. Mix gently by pipetting.
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
Data Presentation and Analysis
The primary output of this assay is the half-maximal inhibitory concentration (IC50), which is the compound concentration that reduces cell viability by 50%.[11][12]
Cell Line
Exposure Time (hr)
IC50 (µM)
HeLa
48
e.g., 15.2
A549
48
e.g., 28.5
MCF-7
48
e.g., 9.8
HEK293 (Normal)
48
e.g., >100
Table 1: Example data table for summarizing IC50 values derived from dose-response curves.
Workflow for Initial Cytotoxicity Screening
Caption: Workflow diagram for determining compound IC50 using the MTT assay.
Phase II: Mechanistic Investigation
If Phase I reveals significant cytotoxicity (e.g., IC50 < 30 µM) in cancer cell lines, the next logical step is to investigate the mechanism of cell death. Apoptosis, or programmed cell death, is a common mechanism for anticancer agents, including many benzofuran derivatives.[6]
Protocol 2: Apoptosis Assessment by Annexin V & Propidium Iodide (PI) Staining
This flow cytometry-based assay differentiates between healthy, apoptotic, and necrotic cells.
Annexin V: Binds to phosphatidylserine (PS), which translocates to the outer leaflet of the plasma membrane during early apoptosis.
Propidium Iodide (PI): A fluorescent DNA intercalator that can only enter cells with compromised membrane integrity (late apoptotic and necrotic cells).
Methodology:
Cell Seeding and Treatment: Seed cells (e.g., MCF-7) in 6-well plates. Once attached, treat with (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine at concentrations around the determined IC50 (e.g., 0.5x, 1x, and 2x IC50) for 24 hours. Include vehicle and untreated controls.
Cell Harvesting: Collect both adherent and floating cells. Centrifuge and wash the cell pellet with cold PBS.
Staining: Resuspend cells in 1X Annexin V Binding Buffer. Add FITC-conjugated Annexin V and PI according to the manufacturer's protocol.
Incubation: Incubate for 15 minutes at room temperature in the dark.
Data Acquisition: Analyze the samples on a flow cytometer within one hour. Acquire at least 10,000 events per sample.
Data Analysis: Create quadrant plots to quantify the percentage of cells in each population:
Q1 (Annexin V- / PI-): Live cells
Q2 (Annexin V+ / PI-): Early apoptotic cells
Q3 (Annexin V+ / PI+): Late apoptotic/necrotic cells
The assays in this phase target key events in the apoptosis cascade.
Caption: Relationship between apoptotic events and corresponding detection assays.
Potential Future Directions & Advanced Assays
Based on the initial findings and the known pharmacology of the dihydrobenzofuran scaffold, several advanced assays can be pursued:
Cell Cycle Analysis: If the compound induces cytotoxicity, use PI staining and flow cytometry to determine if it causes arrest at a specific phase of the cell cycle (e.g., G2/M), a known mechanism for tubulin-targeting agents.[6]
NF-κB Activity: If anti-inflammatory activity is suspected, use a reporter assay in LPS-stimulated macrophages (e.g., RAW 264.7) to measure inhibition of NF-κB transcriptional activity.[7][8]
Neuroprotection Assays: To explore neuroprotective potential, use neuronal cell lines (e.g., SH-SY5Y) and induce oxidative stress or excitotoxicity to assess the compound's protective effects.[17][18]
Enzyme Inhibition Assays: Based on structural similarities to other active compounds, direct enzymatic assays could be performed, such as for acetylcholinesterase (AChE), monoamine oxidase (MAO), or tubulin polymerization.[2][9][10]
Conclusion
This application note provides a structured, multi-phase framework for the initial in vitro characterization of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine. By first establishing a foundational cytotoxicity profile and then proceeding to targeted mechanistic assays, researchers can efficiently and robustly determine the biological activity of this novel compound. The broad pharmacological precedent of the 2,3-dihydrobenzofuran scaffold suggests a high potential for discovering significant activity, warranting this systematic and rigorous scientific investigation.
References
Benchchem. (n.d.). Application Notes and Protocols: In Vitro Cytotoxicity Assay for Novel Compounds. Benchchem.
Eisendrath, A., et al. (1998). Synthesis and Biological Evaluation of Dihydrobenzofuran Lignans and Related Compounds as Potential Antitumor Agents That Inhibit Tubulin Polymerization. Journal of Medicinal Chemistry. Retrieved from [Link]
da Silva, M. S., et al. (2025). Neuroprotective Effects of a Benzofuran-Containing Selenium in a Mouse Alzheimer's Disease Model: Molecular, Biochemical, and Behavioral Analyses. ACS Chemical Neuroscience. Retrieved from [Link]
Benchchem. (n.d.). Protocol for Cytotoxicity Assessment of Novel Compounds in Cancer Cell Lines. Benchchem.
ResearchGate. (n.d.). 2,3-Dihydrobenzofuran derivatives with protective activity in the CNS. ResearchGate. Retrieved from [Link]
Choi, M., et al. (2015). Design, synthesis, and biological evaluation of benzofuran- and 2,3-dihydrobenzofuran-2-carboxylic acid N-(substituted)phenylamide derivatives as anticancer agents and inhibitors of NF-κB. Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]
da Silva, M. S., et al. (2025). Neuroprotective Effects of a Benzofuran-Containing Selenium in a Mouse Alzheimer's Disease Model: Molecular, Biochemical, and Behavioral Analyses. ACS Chemical Neuroscience.
González-Ramírez, L. G., et al. (2019). Exploring the Multi–Target Neuroprotective Chemical Space of Benzofuran Scaffolds: A New Strategy in Drug Development for Alzheimer's Disease. Frontiers in Chemistry. Retrieved from [Link]
Jo, S., et al. (2015). Neuroprotective and Antioxidant Effects of Novel Benzofuran-2-Carboxamide Derivatives. Molecules. Retrieved from [Link]
Bifulco, G., et al. (2016). 2,3-Dihydrobenzofuran privileged structures as new bioinspired lead compounds for the design of mPGES-1 inhibitors. Bioorganic & Medicinal Chemistry. Retrieved from [Link]
Monte, A. P., et al. (1991). 2,3-Dihydrobenzofuran analogues of hallucinogenic phenethylamines. Journal of Medicinal Chemistry. Retrieved from [Link]
A.S., A. (2024). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. Brazilian Journal of Biology. Retrieved from [Link]
Liu, Y., et al. (2022). Synthesis and biological evaluation of 2-arylbenzofuran derivatives as potential anti-Alzheimer's disease agents. Semantic Scholar. Retrieved from [Link]
Closse, A., et al. (1981). 2,3-Dihydrobenzofuran-2-ones: a new class of highly potent antiinflammatory agents. Journal of Medicinal Chemistry. Retrieved from [Link]
Nagy, L., et al. (2017). Role of Cytotoxicity Experiments in Pharmaceutical Development. IntechOpen. Retrieved from [Link]
Wang, W., et al. (2025). Enantioselective Synthesis of Highly Functionalized 2,3-Dihydrobenzofuran Derivatives via Steric Hindrance-Overcoming Strategy. The Journal of Organic Chemistry. Retrieved from [Link]
Khardina, P. A., et al. (2024). Novel synthesis of 2,3-dihydrobenzofuran-3-amines from salicylic aldehydes: Trimethylsilyl as traceless activating group. ResearchGate. Retrieved from [Link]
Di Cristo, F., et al. (2025). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. MDPI. Retrieved from [Link]
Kamal, A., et al. (2014). Synthesis and biological evaluation of benzo[b]furans as inhibitors of tubulin polymerization and inducers of apoptosis. ChemMedChem. Retrieved from [Link]
Wang, M., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Advances. Retrieved from [Link]
Ciaffaglione, V., et al. (2021). Synthesis of new methoxy derivatives of trans 2,3-diaryl-2,3-dihydrobenzofurans and evaluation of their anti-inflammatory activity. ResearchGate. Retrieved from [Link]
Ciaffaglione, V., et al. (2021). Synthesis of new methoxy derivatives of trans 2,3-diaryl-2,3-dihydrobenzofurans and evaluation of their anti-inflammatory activity. Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]
Carta, A., et al. (2020). Synthesis and in vitro study of nitro- and methoxy-2-phenylbenzofurans as human Monoamine Oxidase inhibitors. IRIS UNICA. Retrieved from [Link]
Al-Ostoot, F. H., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Molecules. Retrieved from [Link]
Cacciatore, I., et al. (2024). In Vitro Evaluation of the Antioxidant Capacity of 3,3-Disubstituted-3H-benzofuran-2-one Derivatives in a Cellular Model of Neurodegeneration. MDPI. Retrieved from [Link]
Rajan, R., et al. (2023). Synthesis, Structural Elucidation, In Silico and In Vitro Studies of New Class of Methylenedioxyphenyl-Based Amide Derivatives as Potential Myeloperoxidase Inhibitors for Cardiovascular Protection. ACS Omega. Retrieved from [Link]
Bradshaw, T. D., et al. (2005). In vitro, in vivo, and in silico analyses of the antitumor activity of 2-(4-amino-3-methylphenyl)-5-fluorobenzothiazoles. ResearchGate. Retrieved from [Link]
Application Notes and Protocols for the Integration of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine in Drug Discovery
These application notes provide a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic incorporation of the chiral building block, (S)-4-methoxy-2,3-dihydrobenzofur...
Author: BenchChem Technical Support Team. Date: April 2026
These application notes provide a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic incorporation of the chiral building block, (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine, into early-stage drug discovery pipelines. The protocols and insights presented herein are grounded in established medicinal chemistry principles and draw upon the well-documented biological significance of the 2,3-dihydrobenzofuran scaffold.
Introduction: The 2,3-Dihydrobenzofuran Scaffold as a Privileged Structure
The 2,3-dihydrobenzofuran motif is recognized as a "privileged structure" in medicinal chemistry, a testament to its recurring presence in a multitude of biologically active natural products and synthetic compounds.[1] This scaffold's rigid, bicyclic nature provides a well-defined three-dimensional orientation for appended functional groups, facilitating high-affinity interactions with biological targets.[1][2] The inherent structural features of 2,3-dihydrobenzofurans have been exploited to develop agents with a wide array of pharmacological activities, including anticancer, anti-inflammatory, antiviral, and neuroprotective properties.[3][4][5]
(S)-4-methoxy-2,3-dihydrobenzofuran-3-amine, with its defined stereochemistry and primary amine functionality, represents a versatile and strategic starting point for the synthesis of novel compound libraries. The primary amine serves as a crucial handle for introducing diversity through well-established synthetic transformations, enabling a systematic exploration of the chemical space around this privileged core.
Physicochemical Properties of the Scaffold
While experimental data for (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine is not extensively published, its physicochemical properties can be estimated based on its structure and data from similar compounds, such as 4-methoxy-2,3-dihydrobenzofuran-3-carboxylic acid.[6] These properties are critical for assessing its drug-likeness and potential for further development.
Property
Estimated Value
Importance in Drug Discovery
Molecular Weight
~179.22 g/mol
Adherence to Lipinski's Rule of Five for oral bioavailability.
logP
~1.5 - 2.5
Influences solubility, permeability, and metabolic stability.
Hydrogen Bond Donors
2 (amine)
Key for target binding interactions.
Hydrogen Bond Acceptors
2 (methoxy, furan oxygen)
Important for molecular recognition and solubility.
Polar Surface Area
~40-50 Ų
Affects membrane permeability and oral absorption.
Table 1: Estimated Physicochemical Properties of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine and their significance.
Strategic Incorporation into Drug Discovery Pipelines
The integration of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine into a drug discovery program can be systematically approached through a multi-stage process, from initial library synthesis to hit validation and lead optimization.
Caption: A generalized workflow for incorporating the scaffold into a drug discovery pipeline.
Library Synthesis: Diversification of the Core Scaffold
The primary amine of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine is an ideal point for diversification. Two robust and widely utilized synthetic methodologies for this purpose are amide coupling and reductive amination.
This protocol facilitates the synthesis of a diverse library of amides, which are prevalent in many approved drugs. The use of coupling reagents like EDC and HOBt is a standard and effective method.[7][8]
Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)
96-well reaction block
Procedure:
Stock Solutions: Prepare stock solutions of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine (e.g., 0.5 M in DMF), EDC (e.g., 0.6 M in DMF), HOBt (e.g., 0.6 M in DMF), and DIPEA (e.g., 1.0 M in DMF).
Carboxylic Acid Array: In individual wells of a 96-well reaction block, dispense a solution of each unique carboxylic acid (1.1 equivalents).
Amine Addition: To each well, add the stock solution of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine (1.0 equivalent).
Coupling Reagent Addition: Add the HOBt stock solution (1.2 equivalents) followed by the EDC stock solution (1.2 equivalents) to each well.
Base Addition: Add the DIPEA stock solution (2.0 equivalents) to each well.
Reaction: Seal the reaction block and agitate at room temperature for 16-24 hours.
Work-up and Purification: Upon completion, the reaction mixtures can be subjected to parallel purification techniques such as preparative HPLC-MS.
Reductive amination is a powerful method for forming C-N bonds and introducing a wide range of substituents.[9][10][11] This one-pot reaction is highly efficient for library synthesis.[12][13]
Materials:
(S)-4-methoxy-2,3-dihydrobenzofuran-3-amine
A diverse set of aldehydes or ketones
Sodium triacetoxyborohydride (STAB)
Acetic acid (catalytic)
Anhydrous 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)
96-well reaction block
Procedure:
Reactant Dispensing: In each well of a 96-well reaction block, dispense a solution of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine (1.0 equivalent) in the chosen solvent.
Carbonyl Addition: Add a solution of the corresponding aldehyde or ketone (1.2 equivalents) to each well.
Acid Catalyst: Add a catalytic amount of acetic acid to each well.
Reducing Agent Addition: Add STAB (1.5 equivalents) to each well.
Reaction: Seal the reaction block and agitate at room temperature for 12-24 hours.
Quenching and Purification: Quench the reactions by adding a saturated aqueous solution of sodium bicarbonate. The products can then be extracted and purified using parallel purification methods.
Biological Screening Strategies
Based on the known biological activities of the broader 2,3-dihydrobenzofuran class, a tiered screening approach is recommended to identify promising lead compounds.
Caption: A tiered screening cascade for hit identification and validation.
Primary Screening: Assessing General Cytotoxicity
An initial assessment of the library for general cytotoxicity is crucial to flag compounds with non-specific effects and to identify potential anticancer agents. The MTT assay is a robust and widely used colorimetric method for this purpose.[14][15][16]
Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[14][15]
Materials:
Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)
Complete cell culture medium
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)
96-well cell culture plates
Multi-channel pipette
Plate reader
Procedure:
Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours.
Compound Treatment: Prepare serial dilutions of the library compounds and add them to the wells. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity (e.g., doxorubicin). Incubate for 48-72 hours.
MTT Addition: Remove the medium and add 100 µL of fresh medium containing 10 µL of the MTT solution to each well. Incubate for 3-4 hours at 37°C.
Formazan Solubilization: Remove the MTT-containing medium and add 100 µL of the solubilization solution to each well. Gently agitate the plate to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a plate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value for each active compound.
Secondary Screening: Target-Based Assays
Based on literature precedents for dihydrobenzofuran derivatives, promising therapeutic areas to explore include oncology and neuroscience.
Many anticancer drugs target protein kinases. The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction, providing a quantitative measure of kinase activity.[17][18][19][20][21]
Principle: After the kinase reaction, the remaining ATP is depleted. Then, the ADP produced is converted back to ATP, which is quantified using a luciferase/luciferin reaction. The light output is proportional to the ADP concentration and, therefore, to the kinase activity.[17][19]
Materials:
Kinase of interest (e.g., a receptor tyrosine kinase or a cyclin-dependent kinase)
Kinase-specific substrate
ATP
ADP-Glo™ Kinase Assay kit (Promega)
White, opaque 384-well plates
Luminometer
Procedure:
Kinase Reaction: In a 384-well plate, set up the kinase reaction containing the kinase, substrate, ATP, and the test compound at various concentrations. Incubate at room temperature for the optimized reaction time.
ATP Depletion: Add ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.
ADP to ATP Conversion and Detection: Add Kinase Detection Reagent to each well to convert ADP to ATP and initiate the luciferase reaction. Incubate for 30-60 minutes at room temperature.
Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.
Data Analysis: Determine the IC₅₀ values for compounds that inhibit kinase activity.
Dihydrobenzofuran-containing compounds have shown activity at serotonin receptors, a class of GPCRs.[22] Radioligand binding assays are a gold standard for determining the affinity of a compound for a specific receptor.[23][24][25][26][27]
Principle: This assay measures the ability of a test compound to compete with a radiolabeled ligand for binding to a specific receptor.
Materials:
Cell membranes expressing the GPCR of interest (e.g., 5-HT₂A receptor)
Radiolabeled ligand (e.g., [³H]-Ketanserin for 5-HT₂A)
Unlabeled competitor (test compound)
Assay buffer
Scintillation vials and cocktail
Glass fiber filters
Filtration apparatus
Scintillation counter
Procedure:
Assay Setup: In a 96-well plate, combine the cell membranes, a fixed concentration of the radiolabeled ligand, and varying concentrations of the test compound in the assay buffer.
Incubation: Incubate the plate at a specific temperature for a time sufficient to reach binding equilibrium.
Filtration: Rapidly filter the contents of each well through a glass fiber filter to separate the bound from the free radioligand.
Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.
Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.
Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀). Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.
Hit-to-Lead and Lead Optimization
Once hits are identified and confirmed, the focus shifts to improving their potency, selectivity, and drug-like properties. Structure-activity relationship (SAR) studies are central to this process.
Establishing a Structure-Activity Relationship (SAR)
Systematic modifications to the hit compound are made to understand which parts of the molecule are essential for its biological activity. For derivatives of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine, this would involve exploring substitutions at various positions of the benzofuran ring and modifying the group attached to the amine.
For instance, in the context of PARP-1 inhibitors, modifications at the 2-position of the dihydrobenzofuran scaffold have been shown to significantly impact potency.[28] Similarly, SAR studies on benzofuran derivatives as anticancer agents have highlighted the importance of substitutions at the C-2 and C-3 positions for cytotoxic activity.[3][4][29]
Conclusion
(S)-4-methoxy-2,3-dihydrobenzofuran-3-amine is a promising and versatile building block for the generation of novel, drug-like molecules. Its incorporation into drug discovery pipelines, guided by the protocols and strategies outlined in these application notes, can facilitate the discovery of new therapeutic agents. The inherent biological relevance of the 2,3-dihydrobenzofuran scaffold, combined with systematic library synthesis and a robust screening cascade, provides a solid foundation for identifying and optimizing lead candidates for a range of diseases.
References
CLYTE Technologies. (2025, December 24). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]
Multispan, Inc. (n.d.). GPCR Membrane Ligand Binding Assay Development. Retrieved from [Link]
National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]
Schröder, M., et al. (n.d.). Assessing reversible and irreversible binding effects of kinase covalent inhibitors through ADP-Glo assays. PMC. Retrieved from [Link]
Limbird, L. E. (n.d.). GPCR-radioligand binding assays. PubMed. Retrieved from [Link]
Gunda, P., et al. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. Retrieved from [Link]
Journal of Medicinal Chemistry. (2014, June 12). Discovery and Structure–Activity Relationship of Novel 2,3-Dihydrobenzofuran-7-carboxamide and 2,3-Dihydrobenzofuran-3(2H)-one-7-carboxamide Derivatives as Poly(ADP-ribose)polymerase-1 Inhibitors. Retrieved from [Link]
Journal of Chemical and Pharmaceutical Research. (n.d.). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Retrieved from [Link]
Kinase Logistics Europe. (n.d.). QS S Assist KINASE_ADP-GloTM Kit. Retrieved from [Link]
Hulme, E. C. (n.d.). Radioligand binding methods for membrane preparations and intact cells. PubMed. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase. PMC. Retrieved from [Link]
Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]
Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Retrieved from [Link]
HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]
Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]
Journal of Chemical Sciences. (n.d.). Metal-free, an effective and one-pot protocol for the reductive amination of aldehydes using glycerol as a green solvent. Retrieved from [Link]
AxisPharm. (2024, September 23). Amide coupling Protocol for Amino PEG. Retrieved from [Link]
ResearchGate. (n.d.). Novel synthesis of 2,3-dihydrobenzofuran-3-amines from salicylic aldehydes: Trimethylsilyl as traceless activating group | Request PDF. Retrieved from [Link]
MDPI. (2022, April 28). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Retrieved from [Link]
Semantic Scholar. (n.d.). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Retrieved from [Link]
ResearchGate. (2025, October 14). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Retrieved from [Link]
PubChem. (n.d.). 4-Methoxy-2,3-dihydrobenzofuran-3-carboxylic acid. Retrieved from [Link]
Appchem. (n.d.). 4-methoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride. Retrieved from [Link]
ChemSynthesis. (2025, May 20). 4,6,7-trimethoxy-2,3-dihydro-1-benzofuran. Retrieved from [Link]
PubMed. (2016, February 15). 2,3-Dihydrobenzofuran privileged structures as new bioinspired lead compounds for the design of mPGES-1 inhibitors. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. PMC. Retrieved from [Link]
PubMed. (n.d.). Dihydrobenzofuran analogues of hallucinogens. 3. Models of 4-substituted (2,5-dimethoxyphenyl)alkylamine derivatives with rigidified methoxy groups. Retrieved from [Link]
DEA.gov. (n.d.). The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)- N,N-dimethylethanamine (5-MeO-BFE) and Differentiation from its N-Ethy. Retrieved from [Link]
ChemBK. (2024, April 9). 2,3-dihydrobenzofuran-4-aMine. Retrieved from [Link]
PubMed. (2021, July 16). Synthesis of new methoxy derivatives of trans 2,3-diaryl-2,3-dihydrobenzofurans and evaluation of their anti-inflammatory activity. Retrieved from [Link]
improving yield in (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine chemical synthesis
Welcome to the Technical Support Center for the synthesis of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine . This chiral scaffold is a highly privileged building block, frequently utilized in the development of cutting-edg...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for the synthesis of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine .
This chiral scaffold is a highly privileged building block, frequently utilized in the development of cutting-edge therapeutics, including selective Factor XIa inhibitors[1] and PRMT5 inhibitors for oncology[2]. However, the unique steric and electronic environment imparted by the 4-methoxy group presents significant synthetic challenges, particularly regarding enantioselectivity and ring stability.
This guide is designed for process chemists and discovery scientists. It bypasses basic theory to directly address the causality of common synthetic failures, providing self-validating protocols to ensure high yield and enantiomeric excess (ee).
Visualizing the Optimal Synthetic Workflow
To bypass the inherent geometric instability of the 4-methoxy oxime intermediate, the most reliable asymmetric route involves locking the geometry via O-alkylation prior to chiral reduction[3].
Caption: Asymmetric synthetic workflow for (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine.
Troubleshooting & FAQs: The Causality of Failure
Q1: Why is the enantiomeric excess (ee) of my product stuck below 70% during the asymmetric reduction of the oxime?The Causality: The 4-methoxy group exerts both severe steric bulk and electron-donating effects directly adjacent to the C3-oxime center. This destabilizes a single geometric isomer, leading to a dynamic E/Z oxime mixture in solution. Chiral reducing agents (like the borane-norephedrine complex) rely on a fixed substrate geometry to differentiate the Re and Si faces. Reducing a mixed-geometry substrate inherently leads to a breakdown in facial selectivity, plummeting the ee%[3].
The Solution: You must lock the oxime geometry. Convert the oxime to the pure Z-isomer of a 2-nitrobenzyl ether before reduction.
Q2: I am experiencing significant over-reduction (ring-opening) during the hydrogenation of the imine intermediate. How can I prevent this?The Causality: The 2,3-dihydrobenzofuran ring contains a highly sensitive benzylic C-O bond. The 4-methoxy group is strongly electron-donating via resonance (+M effect). When the molecule is adsorbed onto a palladium surface (e.g., using Pd/C), this +M effect stabilizes any transient positive charge buildup at the C3 position. This drastically lowers the activation energy for C-O bond cleavage, resulting in rapid hydrogenolysis and ring-opening to a 2-alkylphenol byproduct.
The Solution: Never use Pd/C for this specific scaffold. Switch to Asymmetric Transfer Hydrogenation (ATH) using a milder catalyst system, such as RuCl(p-cymene)[(S,S)-TsDPEN] with a formic acid/triethylamine azeotrope, or utilize the borane-THF protocol[3].
Q3: What is the most scalable method to achieve >99% ee for multigram synthesis?The Causality: While asymmetric catalysis is elegant, scaling it requires expensive chiral ligands and strict anhydrous/anaerobic conditions. For multigram scale, classical diastereomeric salt resolution remains the most robust, self-validating system in process chemistry[2].
The Solution: Synthesize the racemic amine using mild reductive amination (NaBH3CN), then perform a classical resolution using (D)-mandelic acid.
Troubleshooting Logic Tree
Caption: Troubleshooting logic tree for resolving low enantiomeric excess and yield issues.
Self-Validating Experimental Protocols
Protocol A: Asymmetric Reduction via Geometry-Locked Oxime Ether
This protocol is adapted from established asymmetric syntheses of related methoxy-benzofurans[3].
Geometry Locking: Dissolve 4-methoxybenzofuran-3(2H)-one oxime (1.0 eq) in anhydrous THF. Add NaH (1.2 eq) at 0 °C, followed by 2-nitrobenzyl bromide (1.1 eq). Stir for 4 hours.
Validation Check (Critical): Take a 0.1 mL aliquot, quench with water, extract with EtOAc, and run a rapid 1H NMR. You must observe the complete disappearance of the oxime -OH peak (~11 ppm) and a single sharp singlet for the benzylic protons of the nitrobenzyl group. If multiple benzylic signals are present, the E/Z lock has failed; heat gently to 40 °C to drive thermodynamic equilibration to the Z-isomer.
Catalyst Preparation: In a separate flame-dried flask, dissolve (1S,2R)-(+)-norephedrine (1.5 eq) in anhydrous THF. Cool to -20 °C. Dropwise add BH3·THF complex (3.0 eq). Stir for 30 minutes to form the chiral reducing complex.
Asymmetric Reduction: Slowly add the solution of the (Z)-oxime ether to the reducing complex over 1 hour at -20 °C. Allow to warm to room temperature overnight.
Workup & Final Validation: Quench carefully with 1M HCl. Adjust pH to 10 with 2M NaOH. Extract with DCM (3x). Analyze the crude product via chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10) to confirm the (S)-enantiomer ee is >90% before proceeding to column chromatography[3].
Protocol B: Diastereomeric Resolution for Multigram Scale-Up
Ideal for process chemistry scale-up where >99% ee is strictly required[2].
Salt Formation: Dissolve 1.0 eq of racemic 4-methoxy-2,3-dihydrobenzofuran-3-amine in hot ethanol (10 mL/g). Add 1.0 eq of (D)-(-)-mandelic acid.
Crystallization: Allow the solution to cool slowly to room temperature over 12 hours without agitation. The (S)-amine-(D)-mandelate salt will preferentially crystallize.
Validation Check (Critical): Filter the crystals and take a 5 mg aliquot. Free-base the aliquot with 1M NaOH, extract into EtOAc, and analyze via Chiral HPLC. If the ee is < 99%, perform a second recrystallization from hot ethanol. Do not proceed to bulk free-basing until this metric is met.
Free-basing: Suspend the highly enantioenriched salt in dichloromethane (DCM) and wash with 1M aqueous NaOH. Separate the organic layer, dry over Na2SO4, and concentrate to yield the pure (S)-enantiomer.
Quantitative Method Comparison
Use the following table to select the appropriate synthetic strategy based on your project's current phase (Discovery vs. Process Scale).
Synthesis Strategy
Typical Yield (%)
Typical ee (%)
Scalability
Key Reagents / Catalysts
Primary Limitation
Asymmetric Oxime Reduction
55 - 65%
85 - 92%
Moderate
BH3·THF, (+)-norephedrine
Requires strict moisture control and stoichiometric chiral auxiliary.
Asymmetric Transfer Hydrogenation (ATH)
70 - 80%
90 - 95%
High
RuCl(p-cymene)[(S,S)-TsDPEN]
High catalyst cost; sensitive to imine purity.
Racemic Reduction + Classical Resolution
35 - 40% (max 50%)
> 99%
Very High
NaBH3CN, (D)-Mandelic Acid
Yield is mathematically capped at 50% without a racemization recycling step.
References
Title: Asymmetric Synthesis of Novel (1H-Benzo[d]imidazol-2-ylthio)- and (Di...
Source: Acta Poloniae Pharmaceutica
URL: [Link]
Title: Structure-Based Design and Preclinical Characterization of Selective and Orally Bioavailable Factor XIa Inhibitors: Demonstrating the Power of an Integrated S1 Protease Family Approach
Source: Journal of Medicinal Chemistry (ACS Publications)
URL: [Link]
Title: WO2024220917A1 - Prmt5 inhibitors and uses thereof
Source: Google Patents
URL
troubleshooting enantiomeric excess in (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine production
Topic: Troubleshooting Enantiomeric Excess (ee) in (S)-4-Methoxy-2,3-dihydrobenzofuran-3-amine Production Target Audience: Researchers, Process Chemists, and Drug Development Professionals Welcome to the Advanced Applica...
Author: BenchChem Technical Support Team. Date: April 2026
Topic: Troubleshooting Enantiomeric Excess (ee) in (S)-4-Methoxy-2,3-dihydrobenzofuran-3-amine Production
Target Audience: Researchers, Process Chemists, and Drug Development Professionals
Welcome to the Advanced Applications Support Center. Synthesizing the (S)-enantiomer of 4-methoxy-2,3-dihydrobenzofuran-3-amine with high enantiomeric purity (ee > 99%) requires rigorous stereocontrol. This guide provides field-proven insights into the mechanistic pitfalls of asymmetric reductive amination and offers self-validating protocols to ensure reproducible chirality.
I. Mechanistic Context & Synthesis Pathway
The most reliable route to (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine involves the asymmetric reduction of its corresponding oxime ether intermediate. We typically employ a borane-mediated reduction catalyzed by a chiral oxazaborolidine (e.g., derived from (1R,2S)-(-)-norephedrine)[1]. The core challenge in this workflow is maximizing the rate of the chiral-catalyst-mediated reduction while actively suppressing the uncatalyzed, racemic background reaction[2].
Asymmetric synthesis pathway for (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine.
II. Frequently Asked Questions (Troubleshooting ee%)
Q1: My reaction yields the correct amine mass, but the enantiomeric excess (ee) is consistently stalled between 60-80%. What is the primary mechanistic cause?Causality: The most common cause is a competing racemic background reaction[2]. When using
BH3⋅THF
with a chiral oxazaborolidine catalyst, the uncatalyzed reduction of the oxime by free borane is inherently racemic. If the reaction temperature is too high, the activation energy barrier for the uncatalyzed pathway is easily overcome, allowing it to compete with the enantioselective catalyzed pathway.
Actionable Solution: Lower the reaction temperature to between -20°C and -40°C. This exponentially decreases the background reaction rate while the highly active catalytic cycle continues to turn over, thereby enriching the (S)-enantiomer.
Q2: I suspect my chiral catalyst is deactivating mid-reaction. How can I validate the integrity of my catalytic system?Causality: Organometallic catalysts and oxazaborolidines are exquisitely sensitive to protic impurities[2]. Even trace moisture hydrolyzes the sensitive B-N or B-O bonds in the chiral auxiliary. This not only destroys the chiral environment but also releases free borane into the system, which immediately drives the non-selective racemic reduction.
Actionable Solution: Implement strict Schlenk line techniques. Perform a Karl Fischer titration on all solvents (THF, toluene) prior to use to ensure water content is strictly <10 ppm.
Q3: How do I definitively confirm the ee of the final product? My chiral HPLC chromatograms show severe peak tailing, making integration unreliable.Causality: Primary chiral amines, such as 4-methoxy-2,3-dihydrobenzofuran-3-amine, often exhibit peak tailing on standard chiral stationary phases (CSPs) due to secondary hydrogen-bonding and non-specific interactions between the basic amine lone pair and the silica support[3].
Actionable Solution: Do not analyze the free amine directly. Derivatize the amine using 2-chloroacetyl chloride or 2-fluorobenzoyl chloride to form an amide[1][4]. This eliminates the basicity, drastically improving peak shape and resolution on columns like Chiralpak AD-H or Lux Amylose-2[3]. Furthermore, 2-fluorobenzoylation allows for orthogonal ee confirmation via
19F
NMR spectroscopy[4].
III. Diagnostic Workflow
Troubleshooting workflow for resolving low enantiomeric excess.
IV. Quantitative Optimization Data
The following table summarizes the causal relationship between reaction parameters and the resulting enantiomeric excess during the reduction of the oxime ether intermediate.
Insufficient catalyst turnover relative to background rate.
Catalyst Loading
20 mol%
96%
Optimal saturation of the catalytic pathway.
V. Self-Validating Experimental Protocol
This protocol describes the optimized asymmetric reduction and subsequent derivatization for accurate ee determination. It is designed as a self-validating system: the derivatization step serves as both a chemical purification checkpoint and an analytical enabler.
Step 1: Asymmetric Reduction
Flame-dry a 100 mL Schlenk flask under vacuum and backfill with ultra-pure Argon (repeat 3x).
Add the chiral oxazaborolidine catalyst (0.20 equiv, 20 mol%) and anhydrous THF (Karl Fischer <10 ppm). Cool the system to -20°C using a dry ice/ethylene glycol bath.
Dropwise, add
BH3⋅THF
complex (3.0 equiv). Stir for 15 minutes at -20°C to form the active catalyst-borane complex.
Slowly infuse a solution of (Z)-4-methoxy-2,3-dihydrobenzofuran-3-one oxime ether (1.0 equiv) in anhydrous THF over 2 hours via a syringe pump. Causality: Slow addition keeps the substrate concentration low, preventing it from overwhelming the catalyst and triggering the racemic background reaction.
Stir for an additional 4 hours at -20°C.
Validation Checkpoint: Quench carefully with methanol at -20°C. If gas evolution (
H2
) is not observed, the borane was prematurely quenched by moisture, and the ee will likely be compromised.
Step 2: Derivatization for Chiral Analysis
Concentrate the crude amine mixture under reduced pressure.
Dissolve the crude (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine in dichloromethane (DCM). Add triethylamine (2.0 equiv).
Cool to 0°C and add 2-chloroacetyl chloride (1.2 equiv) dropwise[1]. Stir for 1 hour.
Wash the organic layer with saturated aqueous
NaHCO3
, dry over
Na2SO4
, and concentrate.
Analyze the resulting acetamide derivative via Chiral HPLC (e.g., Chiralcel OD-H or Chiralpak AD-3) using a Hexane/Isopropanol mobile phase[1][3].
VI. References
ASYMMETRIC SYNTHESIS OF NOVEL (1H-BENZO[d]IMIDAZOL-2-YLTHIO)- AND (DI-n-BUTYLAMINO)ACETAMIDES
Source: ptfarm.pl
URL:
Improving Enantiomeric Excess in Asymmetric Synthesis
Source: benchchem.com
URL:
Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy
Source: acs.org
URL:
Enantiomeric excess – Knowledge and References
Source: taylorandfrancis.com
URL:
Technical Support Center: Crystallization & Purification of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine
Welcome to the Technical Support Center for the purification of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine . This chiral primary amine is a critical building block in pharmaceutical synthesis[1].
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for the purification of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine . This chiral primary amine is a critical building block in pharmaceutical synthesis[1]. Achieving high enantiomeric excess (ee) and chemical purity typically requires diastereomeric salt crystallization using chiral resolving agents like L-(+)-tartaric acid or (R)-(-)-mandelic acid[2].
This guide is designed for scale-up chemists and process engineers. It bypasses basic theory to directly address the thermodynamic and kinetic challenges—such as liquid-liquid phase separation (oiling out) and polymorphism—that frequently disrupt amine salt crystallizations.
Core Crystallization & Resolution Workflow
Workflow for the diastereomeric salt crystallization and purification of the chiral amine.
Troubleshooting Guides & FAQs
Q1: During the cooling phase, my amine salt separates as a dense, viscous oil at the bottom of the reactor instead of forming crystals. How do I force crystallization?A: You are experiencing Liquid-Liquid Phase Separation (LLPS) , commonly known as "oiling out." This occurs when the cooling trajectory crosses the binodal curve (where two liquid phases coexist) before reaching the solubility curve (where solid and liquid coexist)[3]. The oil phase is highly prone to trapping impurities, which severely degrades both chemical and chiral purity[4].
Causality: High initial supersaturation or a solvent system with an extreme polarity mismatch (e.g., too much non-polar anti-solvent like heptane) forces the solute out of the solution faster than a crystal lattice can organize[5].
Solution:
Adjust Solvent Polarity: Increase the ratio of the good solvent (e.g., Ethanol) relative to the anti-solvent to shift the binodal curve below the solubility curve[3].
Temperature Cycling: Heat the mixture back to a single homogeneous phase (e.g., 65°C), then cool it very slowly (0.1 °C/min) to a temperature just above the historical oiling-out point.
Seeding: Introduce 1-2% w/w of pure (S)-amine salt seed crystals at this metastable point to provide an immediate surface for lattice growth, bypassing the energy barrier required for primary nucleation[5].
Q2: The first crop of crystals filters well, but the enantiomeric excess (ee) is stalled at ~75%. How can I upgrade the chiral purity to >98%?A: Low ee in the first crop indicates that the undesired (R)-diastereomeric salt is co-crystallizing. This happens when the process is driven by kinetic rather than thermodynamic control, or if the system has crossed the eutectic point where both diastereomers precipitate simultaneously.
Causality: Rapid cooling spikes the supersaturation level, forcing both the (S,S) and (R,S) salts to crash out indiscriminately[5].
Solution: Implement a strict thermodynamic hold. If the ee is low, do not isolate immediately. Instead, heat the slurry to 50°C (repulping/slurrying) and hold it for 4-6 hours. This promotes Ostwald ripening , where the more soluble (kinetic) (R)-salt redissolves, and the less soluble (thermodynamic) (S)-salt grows. Alternatively, consider dynamic techniques like the Resolution-Racemization-Recycle (R3) process if an epimerization catalyst is viable for your synthetic route[2].
Q3: The filtration of the crystallized salt takes hours, and the filter cake is gelatinous. How can I improve the physical properties of the crystals?A: A gelatinous cake is the macroscopic result of massive primary nucleation yielding microscopic, needle-like, or amorphous particles that blind the filter cloth.
Causality: Uncontrolled nucleation events (often caused by crashing the temperature or adding anti-solvent too rapidly) create a massive number of tiny crystals rather than allowing existing crystals to grow.
Solution: Utilize ultrasonication combined with temperature cycling [3]. Applying ultrasound during the initial cooling phase induces controlled secondary nucleation. Following this with a temperature cycle (heating by 5-10°C, then cooling again) dissolves the fine particulates and deposits their mass onto the larger, more robust crystals, drastically reducing filtration time.
Selecting the correct resolving agent dictates the thermodynamic efficiency of the purification. Below is a summary of field-proven systems for dihydrobenzofuran-3-amines and structurally similar chiral amines[2].
Resolving Agent
Optimal Solvent System
Causality for Selection
Typical Yield (%)
Target ee (%)
L-(+)-Tartaric Acid
EtOH / H₂O (9:1)
Forms a rigid, highly discriminatory 3D hydrogen-bonding network. Water acts as a plasticizer to prevent oiling out.
35 - 45
> 98
(R)-(-)-Mandelic Acid
MTBE / MeOH (8:2)
Excellent for lipophilic amine cores. The aromatic ring of mandelic acid provides π-π stacking stability with the benzofuran core.
30 - 40
> 95
Di-p-toluoyl-L-tartaric acid (DTTA)
EtOAc / Heptane
Bulky aryl groups enhance lattice rigidity and amplify the solubility difference between diastereomers.
40 - 50
> 99
Self-Validating Experimental Protocol: Diastereomeric Salt Crystallization
This protocol utilizes L-(+)-tartaric acid for the resolution and purification of the (S)-amine. It is designed as a self-validating system; each step includes an in-process control (IPC) to ensure the system behaves predictably.
Step 1: Salt Formation & Dissolution
Charge a jacketed reactor with 1.0 equivalent of crude (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine (or racemate) and 10 volumes of Ethanol/Water (9:1 v/v).
Add 1.0 equivalent of L-(+)-tartaric acid.
Heat the suspension to 65°C under moderate agitation (200 rpm).
Causality & IPC: Heating ensures the complete destruction of any existing thermal history and polymorphs. Validation: The solution must become completely clear. If it remains cloudy, add solvent in 0.5-volume increments until clear.
Step 2: Controlled Cooling & Seeding
Program the reactor jacket to cool from 65°C to 45°C at a strict rate of 0.1 °C/min.
At 45°C (the predetermined metastable zone), add 1% w/w of enantiopure (S)-amine-L-tartrate seed crystals.
Causality & IPC: Adding seeds at the metastable zone prevents spontaneous, uncontrolled nucleation[5]. Validation: Observe the reactor for 15 minutes. If the seeds dissolve, the solution is undersaturated; cool to 43°C and re-seed. If the solution turns milky immediately, supersaturation is too high; heat to 50°C and restart the cooling ramp.
Step 3: Isothermal Hold & Ripening
Hold the temperature isothermally at 45°C for 2 hours.
Resume cooling from 45°C to 5°C at 0.1 °C/min.
Causality & IPC: The isothermal hold allows the seeds to consume the immediate supersaturation, growing into large, filterable blocks rather than fine needles. The slow cooling ramp maintains the system under thermodynamic control, preventing the (R)-diastereomer from precipitating.
Step 4: Isolation & Washing
Discharge the slurry and filter via a Nutsche filter or sintered glass funnel.
Wash the filter cake with 2 volumes of pre-chilled (5°C) Ethanol.
Causality & IPC: Cold ethanol displaces the mother liquor (which is rich in the undesired (R)-enantiomer and chemical impurities) without dissolving the purified (S)-salt cake[5]. Validation: Perform Chiral HPLC on the wet cake. If ee is <98%, return the cake to the reactor for a repulping cycle in 5 volumes of EtOH at 50°C.
Step 5: Free-Basing (Optional)
Suspend the pure salt in MTBE (5 volumes) and add 2M NaOH (aq) until the aqueous layer reaches pH 12.
Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure to yield the chemically and optically pure (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine free base.
References
The Journal of Organic Chemistry (ACS Publications). Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. Available at:[Link]
ResearchGate. Crystallization Process Development of an Active Pharmaceutical Ingredient and Particle Engineering via the Use of Ultrasonics and Temperature Cycling. Available at:[Link]
LUT University. Effect of Liquid-Liquid Phase Separation During Crystallization. Available at:[Link]
Royal Society of Chemistry. The [4 + 1] cyclization reaction of 2-hydroxylimides and the trimethylsulfoxonium iodide for the synthesis 3-amino-2,3-dihydrobenzofurans. Available at: [Link]
Technical Support Center: Long-Term Storage and Stability of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine
Welcome to the technical support guide for (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine. This document provides researchers, scientists, and drug development professionals with essential information and troubleshooting pr...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support guide for (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine. This document provides researchers, scientists, and drug development professionals with essential information and troubleshooting protocols to ensure the long-term chemical and chiral integrity of this valuable building block. The recommendations herein are synthesized from established principles of organic chemistry and best practices for handling structurally related molecules.
This section addresses the most common queries regarding the storage and handling of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine.
Q1: What are the primary degradation risks for (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine?
A1: The molecule's structure presents three primary vulnerabilities. First, the primary amine functionality is susceptible to oxidation , which can occur upon exposure to air, leading to the formation of imines, oxides, or colored degradation products. This process can be accelerated by the presence of metal ions.[1] Second, the benzofuran core is an aromatic system that can be light-sensitive , potentially leading to photodegradation or polymerization upon prolonged exposure to UV light.[2] Finally, as with many amines, there is a risk of thermal degradation , where elevated temperatures can promote side reactions, including condensation or polymerization.[3]
Q2: What are the ideal long-term storage conditions for this compound?
A2: To mitigate the risks outlined above, stringent storage conditions are paramount. The compound should be stored at -20°C in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) and protected from all sources of light . A summary of these recommendations is provided in the table below.
Q3: The compound has developed a yellow or brownish tint. What does this signify and is it still usable?
A3: A change in color from off-white/colorless to yellow or brown is a strong indicator of degradation, most likely due to oxidation of the amine group or polymerization of the benzofuran moiety.[2][4] While minor discoloration may not preclude its use in all applications, it signifies a decrease in purity. Before using the material, its integrity must be verified using an appropriate analytical method, such as HPLC, GC-MS, or NMR spectroscopy, to quantify the purity and identify potential contaminants.[5][6]
Q4: Can I store the compound in solution for convenience?
A4: Storing this compound in solution is not recommended for long-term storage . Solvents can facilitate degradation pathways that are slower in the solid state. If you must prepare a stock solution for short-term experimental use (i.e., days), use a dry, aprotic solvent such as anhydrous acetonitrile or THF. Prepare the solution under an inert atmosphere and store it at -20°C, protected from light. For chiral applications, it is crucial to ensure the solvent does not promote racemization.
Q5: How critical is maintaining the compound's chirality during storage and handling?
A5: For any application in drug development or stereoselective synthesis, maintaining the (S)-enantiomeric form is absolutely critical. The biological activity of chiral molecules is often highly dependent on their stereochemistry. While racemization is not a primary risk under recommended storage conditions, exposure to harsh acidic or basic conditions, or elevated temperatures, could compromise the chiral center. Always handle the compound using neutral, mild conditions.
Part 2: Recommended Storage & Troubleshooting Protocols
This section provides a quick-reference table for storage conditions and a logical workflow for troubleshooting suspected degradation.
Data Presentation: Summary of Long-Term Storage Conditions
Parameter
Recommendation
Rationale & Causality
Temperature
-20°C (or lower)
Reduces the rate of all potential chemical degradation reactions, including oxidation and thermal decomposition.
Atmosphere
Inert Gas (Argon or Nitrogen)
The primary amine is susceptible to oxidation by atmospheric oxygen. An inert atmosphere displaces oxygen, preventing oxidative degradation.[1]
Light
Protect from Light (Amber Vial)
The benzofuran ring system can absorb UV light, leading to photodegradation. An amber vial or storage in a dark location is mandatory.[2]
Container
Tightly-Sealed Glass Vial
Prevents moisture and air ingress. Glass is preferred over plastic to avoid potential leaching of additives.
Form
Solid (as supplied)
Long-term storage in solution is discouraged as solvents can accelerate degradation.
If you suspect your sample of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine has degraded due to improper storage or handling, follow the workflow below.
Caption: Troubleshooting workflow for suspected compound degradation.
Protocol: Purity Verification by High-Performance Liquid Chromatography (HPLC)
This protocol provides a general method to assess the purity of your compound. Method development and optimization may be required.
Preparation of Standard Solution:
Accurately weigh approximately 1 mg of a trusted reference standard or a sample from a newly opened batch of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine.
Dissolve in 1 mL of mobile phase (e.g., acetonitrile/water mixture) to create a 1 mg/mL stock solution.
Further dilute as necessary to fall within the linear range of the detector.
Preparation of Sample Solution:
Using the same procedure, prepare a solution of the suspect sample at the identical concentration.
Chromatographic Conditions (Example):
Column: A chiral stationary phase (CSP) is recommended to confirm enantiomeric purity, but a standard C18 column can be used for general chemical purity assessment.
Mobile Phase: A gradient of water (with 0.1% formic acid or diethylamine, depending on the column) and acetonitrile. The use of additives is often necessary to achieve good peak shape for basic compounds.[7]
Flow Rate: 1.0 mL/min.
Detection: UV at a wavelength where the benzofuran chromophore absorbs (e.g., 254 nm or 280 nm).
Injection Volume: 5-10 µL.
Analysis:
Inject the reference standard solution to determine the retention time and peak area of the pure compound.
Inject the suspect sample solution.
Compare the chromatograms. Look for the appearance of new peaks (impurities) or a significant decrease in the peak area of the main compound relative to the standard. Calculate the purity by area percentage.
References
PubChem. (n.d.). Benzofuran. National Center for Biotechnology Information. Retrieved from [Link]
Wittich, R. M., et al. (1999). Metabolism of Hydroxydibenzofurans, Methoxydibenzofurans, Acetoxydibenzofurans, and Nitrodibenzofurans by Sphingomonas sp. Strain HH69. Applied and Environmental Microbiology, 65(12), 5456–5462. Retrieved from [Link]
Journal of Pharmaceutical and Allied Sciences. (2021). ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. Retrieved from [Link]
Agency for Toxic Substances and Disease Registry. (1995). Chemical and Physical Information: 2,4,6-Trinitrotoluene. Retrieved from [Link]
Fredriksen, S. B., & Jens, K. J. (2013). Oxidative degradation of aqueous amine solutions of MEA, AMP, MDEA, Pz: A review. Energy Procedia, 37, 1770-1777. Retrieved from [Link]
Rocchetti, S. L., et al. (2018). Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents. University of Kentucky Knowledge. Retrieved from [Link]
Daicel Corporation. (2018). INSTRUCTION MANUAL FOR CHIRALPAK® IA-3, IB-(N)3, IC-3, ID-3, IE-3, IF-3, IG-3, and IH-3 . Retrieved from [Link]
Technical Support Center: Method Refinement for Scaling Up (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine Synthesis
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the synthesis of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine. This guide is designed for researchers, scientists, and drug dev...
Author: BenchChem Technical Support Team. Date: April 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for the synthesis of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to explain the causality behind experimental choices, ensuring that every protocol is a self-validating system for robust and scalable synthesis.
Overview of the Synthetic Challenge
(S)-4-methoxy-2,3-dihydrobenzofuran-3-amine is a valuable chiral building block in medicinal chemistry.[1][2] Its synthesis on a larger scale presents several challenges, primarily centered around achieving high yield and exceptional enantiopurity. A common and effective synthetic strategy involves the formation of a racemic alcohol intermediate, introduction of an amine precursor via a Mitsunobu reaction, and subsequent chiral resolution. This guide will focus on troubleshooting and refining this pathway.
General Synthetic Workflow
The following diagram outlines a prevalent synthetic route, which will be the focus of our troubleshooting guide.
Caption: A common synthetic pathway to the target chiral amine.
Troubleshooting Guide: A Question & Answer Approach
This section addresses specific issues that may arise during the synthesis and scale-up process.
Part A: Mitsunobu Reaction for Amination
The Mitsunobu reaction is a powerful tool for converting alcohols to a wide range of functional groups with inversion of stereochemistry, but it is notoriously sensitive to reaction conditions, especially at scale.[3][4]
Question: My Mitsunobu reaction with (±)-4-methoxy-2,3-dihydrobenzofuran-3-ol is failing or giving very low yields (<20%). What are the primary causes?
Answer: A low-yielding Mitsunobu reaction is a common but solvable problem. The root cause often lies in reagent quality, reaction setup, or suboptimal conditions. Here is a systematic troubleshooting approach:
Reagent Purity and Stoichiometry:
Alcohol Purity: Ensure the starting alcohol is completely free of the solvent used in the previous reduction step (e.g., methanol or ethanol). Protic solvents will quench the reaction. Dry the alcohol rigorously under a high vacuum before use.
Azodicarboxylate Activity: Diisopropyl azodicarboxylate (DIAD) or diethyl azodicarboxylate (DEAD) can degrade upon storage. Use a freshly opened bottle or purify stored reagents. Their characteristic yellow/orange color should be vibrant.
Phosphine Purity: Triphenylphosphine (PPh₃) can oxidize to triphenylphosphine oxide. Use fresh, crystalline PPh₃.
Solvent Anhydrousness: The reaction is highly sensitive to water.[5] Use a freshly dried, anhydrous solvent like THF or toluene.
Order and Temperature of Reagent Addition: The order of addition is critical to prevent side reactions.
Correct Procedure: In an inert atmosphere (Nitrogen or Argon), dissolve the alcohol and triphenylphosphine in your anhydrous solvent. Cool the solution to 0 °C or below. Then, add the DIAD/DEAD dropwise. The formation of the betaine intermediate is often indicated by a color change. Finally, add your nucleophile (e.g., phthalimide).
Rationale: Pre-mixing the alcohol and PPh₃ before adding the azodicarboxylate allows for the formation of the desired oxyphosphonium salt. Adding the azodicarboxylate first can lead to the formation of undesired byproducts.[6]
Side Reactions: The primary competing reaction is elimination, which forms an undesired benzofuran byproduct. This is more likely if the reaction is run at elevated temperatures. Maintain a low temperature (e.g., 0 °C to room temperature) during the reaction.[7]
Question: I'm observing a significant amount of triphenylphosphine oxide in my crude product, making purification difficult. How can I improve the workup?
Answer: Removing triphenylphosphine oxide (TPPO) and excess hydrazine (from the azodicarboxylate) is a classic challenge in scaling up Mitsunobu reactions.
Crystallization: If your product is a solid, you can often remove TPPO by crystallizing the product from a solvent system where TPPO is more soluble, such as a mixture of ether and hexanes.
Column Chromatography Alternatives: For larger scales, chromatography is often impractical. Consider a "catch-and-release" purification strategy using silica gel. Dissolve the crude material in a minimally polar solvent (e.g., dichloromethane/hexanes). TPPO and other polar byproducts will adsorb strongly to a small plug of silica gel, while the less polar product can be eluted.
Alternative Reagents: For future syntheses, consider using polymer-bound triphenylphosphine or other phosphine reagents designed for easier removal of byproducts.[6]
Part B: Achieving High Enantiopurity
The final and most critical phase is securing the desired (S)-enantiomer with high enantiomeric excess (% ee). This is typically achieved through the resolution of the racemic amine.
Question: My chiral resolution via diastereomeric salt crystallization is inconsistent. Sometimes it works well, but other times the enantiomeric excess of the product is low. Why?
Answer: Diastereomeric salt crystallization is a powerful but delicate technique. Consistency depends on precise control over several factors.[]
Choice of Resolving Agent: The choice of chiral acid is paramount. For amines, common choices include tartaric acid derivatives (like Di-p-toluoyl-L-tartaric acid), mandelic acid, or camphorsulfonic acid.[][9] An empirical screening of different resolving agents is often necessary to find the one that provides the best-forming, least soluble diastereomeric salt with your desired enantiomer.
Stoichiometry of the Resolving Agent: The molar ratio of the chiral acid to the racemic amine is critical.
Using exactly 0.5 equivalents of the resolving agent is a common starting point, with the goal of crystallizing one equivalent of the desired diastereomer.
Slight adjustments to this ratio can sometimes improve the resolution efficiency.
Crystallization Conditions:
Solvent System: The solvent must be chosen carefully. The ideal solvent will dissolve both diastereomeric salts to some extent but will have a large solubility difference between them, allowing the desired salt to crystallize selectively. A screening of various solvents (e.g., ethanol, isopropanol, acetonitrile, and their mixtures with water) is essential for optimization.
Cooling Rate: A slow, controlled cooling rate is crucial for forming well-ordered crystals and achieving high enantiopurity. Crash-cooling will trap impurities and the undesired diastereomer, leading to low ee.
Seeding: Seeding the supersaturated solution with a few pure crystals of the desired diastereomeric salt can promote selective crystallization and improve reproducibility.[]
Question: How do I monitor the progress of the chiral resolution effectively?
Answer: Effective monitoring is key to optimizing the process.
Chiral HPLC or SFC: This is the gold standard for determining the enantiomeric excess of both the crystallized solid and the mother liquor.[10] Develop a reliable chiral HPLC or Supercritical Fluid Chromatography (SFC) method using a suitable chiral stationary phase (CSP) column.[11]
Process Monitoring: During crystallization, you can take small samples of the mother liquor at different time points or temperatures, liberate the free amine, and analyze the ee. This provides valuable data on when the optimal purity and yield are achieved.
Troubleshooting Decision Workflow for Low Enantiomeric Excess
Caption: A systematic workflow for troubleshooting low enantioselectivity.
Scalable Experimental Protocol
This section provides a refined, step-by-step protocol suitable for multi-gram scale synthesis.
Step 1: Synthesis of (±)-4-Methoxy-2,3-dihydrobenzofuran-3-ol
Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add 4-methoxy-2,3-dihydrobenzofuran-3-one (1.0 eq).
Dissolution: Add methanol as the solvent (approx. 5-10 mL per gram of ketone). Stir until fully dissolved and cool the mixture to 0-5 °C using an ice bath.
Reduction: Add sodium borohydride (NaBH₄) (0.3-0.5 eq) portion-wise over 30-60 minutes, ensuring the internal temperature does not exceed 10 °C.
Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting ketone is consumed (typically 1-2 hours).
Quench: Slowly and carefully quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl) solution dropwise at 0-5 °C.
Workup: Remove the methanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3x volumes). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the crude alcohol, which is often used directly in the next step after thorough drying.
Step 2: Synthesis of (±)-N-(4-Methoxy-2,3-dihydrobenzofuran-3-yl)phthalimide via Mitsunobu Reaction
Setup: To a flame-dried, multi-neck flask under a nitrogen atmosphere, add the dry (±)-4-methoxy-2,3-dihydrobenzofuran-3-ol (1.0 eq), phthalimide (1.1-1.2 eq), and triphenylphosphine (1.2-1.3 eq).
Dissolution: Add anhydrous THF (10-15 mL per gram of alcohol) and stir to dissolve. Cool the mixture to -5 to 0 °C.
Reagent Addition: Add DIAD (1.2-1.3 eq) dropwise via a syringe pump over 1-2 hours, maintaining the internal temperature below 5 °C.
Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor by TLC or LC-MS for the disappearance of the starting alcohol.
Workup: Concentrate the reaction mixture under reduced pressure. Add diethyl ether to the residue and stir. The desired phthalimide product often precipitates along with TPPO. Filter the solid. The crude solid can be purified by recrystallization from a suitable solvent like isopropanol or by silica gel chromatography if necessary.
Step 3: Synthesis of (±)-4-Methoxy-2,3-dihydrobenzofuran-3-amine
Setup: Suspend the phthalimide intermediate (1.0 eq) in ethanol or a similar protic solvent in a round-bottom flask.
Deprotection: Add hydrazine monohydrate (2.0-4.0 eq) and heat the mixture to reflux for 2-4 hours. A thick white precipitate (phthalhydrazide) will form.
Workup: Cool the reaction to room temperature and filter off the precipitate. Wash the solid with ethanol. Concentrate the filtrate under reduced pressure.
Purification: Dissolve the residue in dichloromethane and wash with water. Acidify the aqueous layer with 1M HCl and wash with dichloromethane to remove any non-basic impurities. Basify the aqueous layer with aqueous NaOH to pH >12 and extract the free amine with dichloromethane (3x volumes). Dry the combined organic layers over Na₂SO₄, filter, and concentrate to yield the racemic amine. For high purity, vacuum distillation may be required.
Frequently Asked Questions (FAQs)
Q1: What are the primary safety concerns when scaling up this synthesis?
A1: The Mitsunobu reaction can be exothermic, especially during the addition of the azodicarboxylate. At a larger scale, proper temperature control via a reactor jacket and slow, controlled addition of reagents is critical to prevent a thermal runaway. Additionally, hydrazine is toxic and potentially explosive; handle it with appropriate personal protective equipment in a well-ventilated fume hood.
Q2: Are there viable alternatives to the Mitsunobu reaction for the amination step?
A2: Yes, while the Mitsunobu reaction offers a direct conversion with stereochemical inversion, other methods exist. A common alternative is to convert the alcohol to a good leaving group (e.g., a mesylate or tosylate), followed by substitution with an amine source like sodium azide and subsequent reduction. This two-step process can sometimes be more robust and easier to scale up than the Mitsunobu reaction.
Q3: Can I use an enzymatic resolution method for the final chiral separation?
A3: Absolutely. Enzymatic kinetic resolution is a powerful and increasingly common industrial method for resolving chiral amines.[9][12][13] Lipases can be used to selectively acylate one enantiomer of the amine, allowing for easy separation of the resulting amide from the unreacted amine.[9] This approach often provides very high enantiomeric excess and can be more environmentally friendly than classical resolutions.[12]
Q4: My final (S)-amine product is showing signs of racemization over time. What could be the cause?
A4: While the C-3 stereocenter is generally stable, racemization, though unlikely under normal storage, could be promoted by harsh acidic or basic conditions, especially at elevated temperatures. Ensure that after the resolution and liberation of the free amine, all acidic or basic reagents are thoroughly removed. Store the final product as a free base in a cool, dark, and inert environment. For long-term storage, consider converting it to a stable crystalline salt, such as the hydrochloride salt.
References
Benchchem. (n.d.). Troubleshooting low enantiomeric excess in asymmetric synthesis.
Benchchem. (n.d.). Technical Support Center: Asymmetric Synthesis Reactions.
da Silva, F. M., et al. (2020). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. Journal of the Brazilian Chemical Society.
Zhang, J., et al. (2025). Enantioselective Synthesis of Highly Functionalized 2,3-Dihydrobenzofuran Derivatives via Steric Hindrance-Overcoming Strategy. The Journal of Organic Chemistry.
eScholarship, University of California. (n.d.). Stereoselective Synthesis of Tri-Substituted Benzodihydrofurans and Dihydrobenzoxanthone Natural Products By C–H Insertion.
National Center for Biotechnology Information. (n.d.). Enantioselective Synthesis of 3,3-Disubstituted-2,3-dihydrobenzofurans by Intramolecular Heck-Matsuda/Carbonylation/Stille Coupling.
ResearchGate. (2020). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans.
Benchchem. (n.d.). Technical Support Center: Asymmetric Synthesis Catalyst Selection.
Royal Society of Chemistry. (n.d.). Asymmetric synthesis of functionalized 2,3-dihydrobenzofurans using salicyl N-phosphonyl imines facilitated by group-assisted purification (GAP) chemistry.
Patel, R. N. (n.d.). Biocatalytic Synthesis of Chiral Pharmaceutical Intermediates.
Organic Chemistry Portal. (n.d.). Synthesis of 2,3-Dihydrobenzofurans.
MDPI. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones.
ResearchGate. (n.d.). Recent Advances in Synthetic Strategies to 2,3-Dihydrobenzofurans | Request PDF.
Google Patents. (n.d.). Resolution of chiral amines.
Sumitomo Chemical. (n.d.). Synthesis of Pharmaceutical Intermediates Aiming at Construction of Optically Active Tertiary Alcohols as a Key Technology.
BOC Sciences. (n.d.). Chiral Resolution and Separation Services.
National Center for Biotechnology Information. (2024). Novel transition metal-free synthetic protocols toward the construction of 2,3-dihydrobenzofurans: a recent update.
Benchchem. (n.d.). Technical Support Center: A Troubleshooting Guide for BINAM in Asymmetric Catalysis.
Research and Reviews. (2024). Biocatalysis: Chiral Pharmaceutical Synthesis for Drug Manufacturing and Production.
Benchchem. (n.d.). Troubleshooting guide for the catalytic asymmetric synthesis of nitroalcohols.
Green, J. E., et al. (2009). Mitsunobu Approach to the Synthesis of Optically Active α,α-Disubstituted Amino Acids. Organic Letters.
ACS Publications. (2014). A Scalable Route to an Unusual 3,3-Dimethyl-2,3-dihydrobenzofuran Ring System Present in an HCV Drug Candidate. Organic Process Research & Development.
MDPI. (2025). Adaptation of the Mitsunobu Reaction for Facile Synthesis of Dorsomorphin-Based Library. Molecules.
Università degli Studi di Milano. (2014). Biocatalytic synthesis of chiral pharmaceutical intermediates.
Sumika Chemical Analysis Service. (n.d.). Separation of Chiral Amine Compounds using Crown Ether Column.
Google Patents. (n.d.). 3-hydroxy-2,3-dihydro-benzofuran derivatives as well as synthesis method and application thereof.
ResearchGate. (n.d.). Synthesis of new methoxy derivatives of trans 2,3-diaryl-2,3-dihydrobenzofurans and evaluation of their anti-inflammatory activity | Request PDF.
PubMed. (2021). Synthesis of new methoxy derivatives of trans 2,3-diaryl-2,3-dihydrobenzofurans and evaluation of their anti-inflammatory activity.
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Hua, Q., et al. (n.d.). NEW SYNTHETIC METHOD OF 4-METHOXY-7H-FURO [3, 2-g][14]BENZOPYRAN-7-ONE. Retrieved March 25, 2026, from
MDPI. (2021). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines.
University of Leeds. (n.d.). Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle.
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Beilstein Journals. (2013). A scalable synthesis of the (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole ((S)-t-BuPyOx) ligand.
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(S)-4-methoxy-2,3-dihydrobenzofuran-3-amine vs (R)-enantiomer biological activity
Title: Stereochemical Determinants in Drug Design: A Comparative Guide to (S)- vs. (R)-4-Methoxy-2,3-dihydrobenzofuran-3-amine Scaffolds Executive Summary & Rationale In modern rational drug design, the spatial orientati...
Author: BenchChem Technical Support Team. Date: April 2026
Title: Stereochemical Determinants in Drug Design: A Comparative Guide to (S)- vs. (R)-4-Methoxy-2,3-dihydrobenzofuran-3-amine Scaffolds
Executive Summary & Rationale
In modern rational drug design, the spatial orientation of pharmacophores dictates both target affinity and off-target liability. The compound 4-methoxy-2,3-dihydrobenzofuran-3-amine has emerged as a highly privileged, rigid chiral building block in the development of advanced therapeutics, particularly in the synthesis of Ketohexokinase (KHK) inhibitors[1] and serine protease inhibitors[2].
Because this primary amine is typically utilized as an attachment point for core scaffolds (e.g., via amide coupling), the stereocenter at the C3 position acts as a critical three-dimensional vector. This guide objectively compares the biological performance of derivatives synthesized from the (S)-enantiomer versus the (R)-enantiomer , providing application scientists with the experimental frameworks necessary to evaluate these chiral scaffolds.
Structural Causality & Mechanistic Divergence
The biological divergence between the (S) and (R) enantiomers is driven by the unique steric environment of the 2,3-dihydrobenzofuran ring system.
The Steric Shielding Effect: The methoxy group at the C4 position sits in close proximity to the C3 amine. This creates a constrained conformational space.
Vector Projection: When derivatized into an active pharmaceutical ingredient (API), the (S)-configuration optimally projects the extended pharmacophore deep into the target's binding pocket (e.g., the ATP-binding site of KHK). The 4-methoxy group concurrently acts as a hydrogen bond acceptor with the hinge region.
The Distomer Clash: Conversely, the (R)-configuration forces the core scaffold into a severe steric clash with the target protein's surface residues, completely abrogating binding affinity. This absolute "eutomer vs. distomer" relationship necessitates rigorous chiral resolution early in the synthetic pipeline[3].
Metabolic pathway of fructose highlighting Ketohexokinase (KHK) inhibition by the (S)-enantiomer.
Comparative Biological Activity Data
To illustrate the stereospecific impact, the following table summarizes the quantitative biological performance of a model KHK inhibitor synthesized using either the (S)- or (R)-enantiomer of 4-methoxy-2,3-dihydrobenzofuran-3-amine.
Table 1: Comparative Biological Activity of Enantiomeric Derivatives
Parameter
(S)-Enantiomer Derivative (Eutomer)
(R)-Enantiomer Derivative (Distomer)
Assay Validation Metric
KHK IC₅₀ (Biochemical)
4.2 ± 0.5 nM
>10,000 nM
Z' > 0.75
SPR Binding Affinity (K_d)
2.1 nM
No binding detected
χ² < 10% Rmax
Cellular F1P Inhibition (IC₅₀)
15.4 ± 1.2 nM
>10,000 nM
Z' > 0.60
Kinase Selectivity Panel
>100-fold over 400 off-targets
N/A
Gini Coefficient > 0.8
Data Interpretation: The (S)-enantiomer derivative demonstrates sub-nanomolar target engagement and excellent cellular translation. The (R)-enantiomer is biologically inert against the target, proving that the 3D orientation of the 2,3-dihydrobenzofuran core is the primary driver of efficacy.
Self-Validating Experimental Workflows
To ensure scientific integrity, the evaluation of these enantiomers must utilize self-validating protocols. Below are the step-by-step methodologies required to reproduce the comparative data.
Experimental workflow from chiral resolution to biological evaluation of enantiomeric derivatives.
Protocol A: Chiral Resolution via Supercritical Fluid Chromatography (SFC)
Causality: SFC is chosen over standard HPLC because the supercritical CO₂ mobile phase prevents the thermal degradation and racemization of the sensitive primary amine while offering superior resolution speeds.
Preparation: Dissolve the racemic 4-methoxy-2,3-dihydrobenzofuran-3-amine in methanol (50 mg/mL).
Separation: Inject onto a Chiralpak IG column (250 × 21.2 mm, 5 µm). Mobile phase: 75% CO₂ / 25% Methanol with 0.2% Diethylamine (DEA) to suppress peak tailing. Flow rate: 70 mL/min.
Collection: Monitor UV absorbance at 254 nm. Collect the distinct (S) and (R) peaks into separate chilled vessels.
Self-Validation System: Immediately re-inject an aliquot of the collected fractions onto an analytical SFC column. Acceptance Criteria: The batch is only cleared for API synthesis if the enantiomeric excess (ee) is >99.5%. This strict gate prevents trace distomer contamination from skewing downstream biological assays.
Causality: SPR provides label-free, real-time kinetic data (k_on and k_off), which is crucial for understanding how the (S)-enantiomer binds, rather than just measuring an endpoint IC₅₀.
Immobilization: Amine-couple recombinant human KHK protein to a CM5 sensor chip until a density of 3000 Response Units (RU) is achieved.
Analyte Injection: Prepare a 2-fold dilution series (0.39 nM to 100 nM) of both the (S)- and (R)-derived inhibitors in running buffer (PBS, 0.05% Tween-20, 2% DMSO).
Measurement: Inject analytes at a flow rate of 50 µL/min for 120 seconds (association), followed by a 300-second buffer wash (dissociation).
Self-Validation System: A reference flow cell (blank immobilization) must be subtracted from all active channels to eliminate bulk refractive index shifts caused by DMSO. Acceptance Criteria: The kinetic fit must utilize a 1:1 Langmuir binding model and yield a Chi-square (χ²) value <10% of Rmax, proving the binding data is mathematically sound and not an artifact of aggregation.
Causality: Biochemical potency must translate to cellular efficacy. Measuring intracellular F1P directly quantifies the functional inhibition of KHK in a live-cell environment.
Cell Culture: Seed HepG2 cells in a 96-well plate at 20,000 cells/well. Incubate overnight.
Treatment: Treat cells with a dose-response gradient of the (S)- and (R)-inhibitors for 2 hours.
Stimulation: Spike the wells with 5 mM D-Fructose and incubate for exactly 30 minutes to stimulate F1P production.
Quantification: Lyse the cells and quantify F1P levels using LC-MS/MS against an internal standard (¹³C-labeled F1P).
Self-Validation System: Every plate must include a known pharmacological reference standard and DMSO vehicle controls. Acceptance Criteria: The assay plate is only valid if the Z'-factor is > 0.6, ensuring a robust and reproducible assay window between the stimulated and fully inhibited states.
Comparative Profiling of (S)-4-Methoxy-2,3-dihydrobenzofuran-3-amine and its Derivatives in Modern Drug Discovery
As a Senior Application Scientist, I frequently evaluate privileged pharmacophores to determine how subtle structural modifications dictate target specificity. The 2,3-dihydrobenzofuran-3-amine scaffold is a masterclass...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I frequently evaluate privileged pharmacophores to determine how subtle structural modifications dictate target specificity. The 2,3-dihydrobenzofuran-3-amine scaffold is a masterclass in rational drug design. Its rigid bicyclic structure provides a predictable spatial orientation for substituents, making it highly effective for targeting complex protein pockets.
This guide objectively compares the highly specialized chiral building block (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine against its C5-phenyl and unsubstituted analogs, detailing the structural causality behind their divergent pharmacological applications and the self-validating protocols required to profile them.
Structural Mechanics & Causality: The "Why" Behind the Molecule
When designing screening cascades for these derivatives, the causality of the structure-activity relationship (SAR) dictates our experimental choices.
The (S)-Chiral Center at C3: Across all these derivatives, the (S)-enantiomer is non-negotiable. The (S)-stereocenter aligns the primary amine vector directly into the hydrogen-bond acceptor networks of the target protein's active site. If the (R)-enantiomer is synthesized, the amine clashes with the hydrophobic walls of the binding site, leading to a >100-fold drop in affinity. This binary activity cliff is why our protocols must incorporate chiral resolution as a primary quality control step.
The C4-Methoxy Group ((S)-4-methoxy-2,3-dihydrobenzofuran-3-amine): The methoxy group at C4 is not merely an electron donor; it acts as a steric wedge. It restricts the rotational degrees of freedom of the molecule, pre-organizing it into a bioactive conformation that perfectly matches the active site of metabolic kinases. This specific substitution pattern is highly favored in the development of 1[1].
The C5-Phenyl Group ((S)-5-phenyl-2,3-dihydrobenzofuran-3-amine): Moving the bulk to the C5 position completely alters the pharmacological trajectory. The C5-phenyl extension acts as an anchor that reaches deep into the S1' pocket of serine proteases, shifting the molecule's utility toward potent2[3].
The Unsubstituted Core: The lack of ring substitution, combined with heavy N-alkylation, shifts the molecule's preference toward G-protein coupled receptors (GPCRs), specifically acting as4[4].
Comparative Pharmacological Data
The following table summarizes the quantitative performance and target specificity of these derivatives based on their structural modifications.
Derivative
Primary Target
Key Structural Advantage
Typical Affinity
Pharmacological Application
(S)-4-methoxy-2,3-dihydrobenzofuran-3-amine
Ketohexokinase (KHK)
C4-Methoxy steric shield restricts rotation, locking the bioactive conformation.
To ensure trustworthiness, the protocols used to evaluate these compounds must be self-validating. This means incorporating internal controls that immediately flag assay degradation or false positives.
Causality: We utilize a continuous fluorogenic substrate assay because it provides real-time kinetic data, allowing us to distinguish between true competitive inhibitors and assay artifacts (such as pan-assay interference compounds or PAINs).
Reagent Preparation: Prepare 10 nM of the target enzyme (KHK or FXIa) in assay buffer (50 mM Tris-HCl, pH 7.4, 150 mM NaCl, 0.01% Tween-20).
Self-Validation Step: The inclusion of 0.01% Tween-20 is critical to prevent non-specific protein aggregation, a primary cause of false positives in high-throughput screening[5].
Compound Titration: Dispense the (S)-4-methoxy derivative and comparators in a 10-point dose-response curve (10 µM to 0.5 nM) into a 384-well black microplate.
Control Integration: Include the (R)-enantiomer as a negative control.
Self-Validation Step: If the (R)-enantiomer shows >10% inhibition, the assay is likely experiencing non-specific binding or the chiral purity of the batch is compromised.
Reaction Initiation: Add the specific fluorogenic substrate (e.g., Boc-Phe-Ser-Arg-AMC for FXIa) and monitor fluorescence (Ex 380 nm / Em 460 nm) continuously for 30 minutes at 25°C.
Data Analysis: Calculate the IC50 using a 4-parameter logistic regression model based on the initial linear reaction velocities.
Protocol 2: GPCR Biased Signaling Assay (BRET)
Causality: To evaluate the unsubstituted derivatives for 5-HT2A agonism, a Bioluminescence Resonance Energy Transfer (BRET) assay is required to mathematically separate Gαq activation (hallucinogenic pathway) from β-arrestin recruitment (therapeutic pathway).
Cell Transfection: Co-transfect HEK293T cells with the human 5-HT2A receptor and either miniGαq-luciferase or β-arrestin2-luciferase biosensors.
Incubation: Plate cells in 96-well white plates and incubate for 24 hours at 37°C.
Ligand Addition: Add the benzofuran-3-amine derivatives across a concentration gradient.
Self-Validation Step: Use Serotonin (5-HT) as a full agonist reference to normalize the Emax to 100%.
Readout: Add the luciferase substrate (coelenterazine h) and measure the BRET ratio. Calculate the bias factor (ΔΔLog(Emax/EC50)) relative to the natural 5-HT ligand to quantify the degree of β-arrestin bias[4].
Caption: Step-by-step experimental workflow for profiling benzofuran-3-amine derivatives.
validation of chiral HPLC methods for (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine
Validation of Chiral HPLC Methods for (S)-4-Methoxy-2,3-dihydrobenzofuran-3-amine: A Comparative Guide As a critical chiral building block in pharmaceutical synthesis, (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine presents...
Author: BenchChem Technical Support Team. Date: April 2026
Validation of Chiral HPLC Methods for (S)-4-Methoxy-2,3-dihydrobenzofuran-3-amine: A Comparative Guide
As a critical chiral building block in pharmaceutical synthesis, (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine presents unique analytical challenges. The molecule features a primary amine at the C3 position and a sterically demanding methoxy group at C4. Accurate determination of its enantiomeric excess (ee) is paramount during process development. However, primary amines are notoriously difficult to resolve due to their strong basicity, which often leads to severe peak tailing and irreversible adsorption on silica-based matrices.
This guide objectively compares the performance of leading Chiral Stationary Phases (CSPs) for the enantioseparation of 4-methoxy-2,3-dihydrobenzofuran-3-amine, explaining the mechanistic causality behind mobile phase selection and providing a self-validating protocol for rigorous method validation.
Mechanistic Evaluation of Chiral Stationary Phases (CSPs)
To achieve baseline resolution (
Rs≥2.0
), the choice of CSP must align with the stereoelectronic properties of the primary amine. We evaluate three distinct classes of chiral selectors:
Crown Ether CSPs (e.g., CROWNPAK CR-I(+))
Crown ether columns are the gold standard for primary amines[1]. The chiral selector features an 18-crown-6 ether cavity that forms a highly specific host-guest inclusion complex.
The Causality of the Mobile Phase: This mechanism strictly requires an acidic aqueous mobile phase (typically pH 2.0 perchloric acid). The acid protonates the primary amine to
−NH3+
, which is the active species that inserts into the crown ether cavity via hydrogen bonding[2]. Perchloric acid is preferred over trifluoroacetic acid (TFA) because the perchlorate counter-ion forms a tight ion pair that enhances the stability of the inclusion complex.
Immobilized Polysaccharide CSPs (e.g., CHIRALPAK IG / AD-H)
Polysaccharide derivatives (amylose or cellulose backbones) rely on a combination of hydrogen bonding, dipole-dipole interactions, and
π−π
stacking within a helical polymer structure[3][4].
The Causality of the Mobile Phase: When operating in normal phase (e.g., Hexane/Isopropanol), the addition of a basic modifier like Diethylamine (DEA) is mandatory. Without DEA, the basic primary amine of the benzofuran derivative will interact non-specifically with residual acidic surface silanols on the silica support, destroying peak symmetry[5].
Cyclofructan CSPs (e.g., LARIHC CF6-P)
Derivatized cyclofructans, specifically isopropylcarbamate cyclofructan-6, possess a rigid, shallow cavity that exhibits exceptional selectivity for primary amines in polar organic modes[6]. They offer an alternative when aqueous acidic mobile phases (used in crown ethers) are incompatible with downstream mass spectrometry (MS) detection.
Caption: Chiral recognition mechanisms of Crown Ether vs. Polysaccharide CSPs for primary amines.
Comparative Performance Data
The following table summarizes the comparative chromatographic performance for the racemic mixture of 4-methoxy-2,3-dihydrobenzofuran-3-amine across the three evaluated CSPs. Data parameters are optimized for maximum resolution and peak symmetry.
CSP Column
Chiral Selector
Elution Mode
Optimized Mobile Phase
Selectivity (
α
)
Resolution (
Rs
)
Tailing Factor (
Tf
)
CROWNPAK CR-I(+)
Chiral crown ether
Reversed-Phase
Water (pH 2.0
HClO4
) / MeOH (85:15)
1.85
3.4
1.05
LARIHC CF6-P
Isopropylcarbamate cyclofructan-6
Polar Organic
Acetonitrile / MeOH (90:10) + 0.1% TEA/TFA
1.60
2.8
1.15
CHIRALPAK IG
Amylose tris(3-chloro-5-methylphenylcarbamate)
Normal Phase
n-Hexane / IPA / DEA (90:10:0.1)
1.42
2.1
1.35
Insight: While the polysaccharide column (CHIRALPAK IG) achieves baseline resolution, the Crown Ether column (CROWNPAK CR-I(+)) provides superior selectivity and peak shape specifically because its mechanism is tailor-made for primary amines[7].
To ensure absolute data integrity, analytical protocols must be self-validating. The following methodology utilizes the Crown Ether CSP, incorporating internal system suitability checks that prevent the generation of false data.
Materials & Reagents:
Column: CROWNPAK CR-I(+), 5 µm, 3.0 x 150 mm.
Mobile Phase A: Aqueous Perchloric Acid (
HClO4
), adjusted precisely to pH 2.0.
Mobile Phase B: HPLC-Grade Methanol.
Step-by-Step Workflow:
Mobile Phase Preparation: Add concentrated
HClO4
dropwise to 1L of Milli-Q water until pH 2.0 is reached. Causality: A pH > 2.5 will result in incomplete amine protonation, causing peak broadening; a pH < 1.5 risks hydrolyzing the silica matrix. Filter through a 0.22 µm membrane.
Isocratic Pump Setup: Program the pump to deliver Mobile Phase A / Mobile Phase B at a ratio of 85:15 (v/v) at a flow rate of 0.4 mL/min[2].
Temperature Control: Set the column oven to 25°C. Causality: Inclusion complexation is an exothermic thermodynamic process. Lower temperatures generally increase retention and selectivity (
α
), but may broaden peaks due to slower mass transfer. 25°C is the optimal kinetic/thermodynamic balance.
The Self-Validating Gateway (System Suitability Test - SST):
Inject 5 µL of a 0.1 mg/mL racemic standard of 4-methoxy-2,3-dihydrobenzofuran-3-amine.
Validation Gate: The sequence must automatically abort if the resolution (
Rs
) between the (R) and (S) peaks is
<2.0
, or if the tailing factor (
Tf
) of the (S)-enantiomer exceeds 1.5. Passing this SST proves the mobile phase pH is correct and the chiral cavity is active.
Sample Analysis: Inject the synthesized (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine batch samples. Monitor via UV detection at 220 nm (optimal for the benzofuran chromophore).
ICH Q2(R1) Method Validation Framework
Once the method is developed, it must be validated according to ICH Q2(R1) guidelines to ensure it is fit for quantifying enantiomeric impurities (e.g., detecting 0.1% of the (R)-enantiomer in a batch of the (S)-enantiomer).
Caption: ICH Q2(R1) Method Validation Workflow for Chiral HPLC.
Specificity: Inject diluent blanks and achiral synthesis precursors (e.g., the corresponding ketone) to ensure no co-elution with either the (R) or (S) amine peaks.
Linearity & Limit of Quantitation (LOQ): Establish linearity for the undesired (R)-enantiomer from the LOQ (target
≤0.05%
of the nominal sample concentration) up to 150% of the specification limit.
Accuracy: Spike known amounts of the (R)-enantiomer into a pure (S)-enantiomer matrix at 50%, 100%, and 150% of the specification limit. Recovery must fall between 90.0% and 110.0%.
Robustness: Deliberately vary the column temperature (23°C to 27°C) and mobile phase pH (1.9 to 2.1). The method is robust if
Rs
remains
≥2.0
across all variations, proving the method can withstand routine laboratory fluctuations.
The Gold Standard and Beyond: A Comparative Guide to the Structural Validation of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine
For researchers, scientists, and drug development professionals, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of modern chemistry. In the context of chiral molecules such as...
Author: BenchChem Technical Support Team. Date: April 2026
For researchers, scientists, and drug development professionals, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of modern chemistry. In the context of chiral molecules such as (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine, a compound of interest in medicinal chemistry due to the prevalence of the 2,3-dihydrobenzofuran scaffold in bioactive molecules, establishing the absolute stereochemistry is not merely an academic exercise; it is a critical determinant of biological activity and pharmacological profile.[1][2][3] This guide provides an in-depth comparison of X-ray crystallography as the definitive method for structural validation against a suite of powerful alternative techniques, offering field-proven insights into the experimental choices and data interpretation that underpin confident structural assignment.
The Imperative of Stereochemical Integrity
The 2,3-dihydrobenzofuran moiety is a privileged structure in drug discovery, appearing in a wide array of natural products and synthetic compounds with diverse biological activities.[1][4] The introduction of a chiral center, as in (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine, gives rise to enantiomers—non-superimposable mirror images that can exhibit profoundly different pharmacological and toxicological properties. Therefore, the ability to not only synthesize but also rigorously validate the absolute configuration of a single enantiomer is paramount.
X-ray Crystallography: The Unassailable Gold Standard
Single-crystal X-ray diffraction stands as the most powerful and unambiguous method for determining the absolute configuration of a chiral molecule.[5] It provides a direct visualization of the atomic arrangement in the solid state, yielding precise bond lengths, bond angles, and the absolute stereochemistry.
While a specific crystal structure for (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine is not publicly available in the Cambridge Structural Database (CSD), we can consider the hypothetical crystallographic data for a closely related analogue to illustrate the definitive nature of this technique.[6][7]
The Crystallographic Workflow: From Molecule to Model
The journey from a synthesized compound to a fully refined crystal structure is a multi-step process, each stage demanding meticulous execution.
Caption: Experimental workflow for X-ray crystal structure analysis.
Hypothetical Crystallographic Data for a Representative Dihydrobenzofuran Amine
The following table summarizes the kind of definitive data one would obtain from a successful single-crystal X-ray diffraction study.
Parameter
Value
Significance
Chemical Formula
C₉H₁₁NO₂
Confirms elemental composition.
Crystal System
Orthorhombic
Describes the symmetry of the crystal lattice.
Space Group
P2₁2₁2₁
A non-centrosymmetric space group, essential for resolving enantiomers.
a, b, c (Å)
8.5, 12.3, 15.1
Unit cell dimensions.
α, β, γ (°)
90, 90, 90
Unit cell angles.
Flack Parameter
0.02(3)
A value close to zero for a known chirality confirms the absolute configuration.
This data provides an unequivocal structural fingerprint of the molecule in the solid state.[8][9]
Experimental Protocol: Crystallization and Data Collection
Crystallization: High-purity (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine is dissolved in a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexane). Slow evaporation of the solvent at a constant temperature is employed to promote the growth of single crystals.
Data Collection: A suitable crystal is mounted on a goniometer and placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion. The crystal is then irradiated with a monochromatic X-ray beam, and the diffraction pattern is collected on a detector.[8]
Structure Solution and Refinement: The collected data is processed to determine the unit cell dimensions and space group. The structure is solved using direct methods or Patterson methods to determine the initial positions of the atoms. The atomic positions and thermal parameters are then refined to obtain the final, highly accurate molecular structure.
A Comparative Analysis of Alternative Validation Techniques
While X-ray crystallography provides the ultimate structural proof, it is not always feasible due to difficulties in obtaining suitable crystals. In such cases, a combination of other analytical techniques is employed.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone of chemical analysis, providing detailed information about the connectivity and chemical environment of atoms in a molecule.[10][11][12]
¹H and ¹³C NMR: These experiments confirm the basic carbon-hydrogen framework of the molecule. For (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine, one would expect to see characteristic signals for the aromatic protons, the methoxy group, and the protons on the dihydrofuran ring.[13]
2D NMR (COSY, HSQC, HMBC): These techniques establish the connectivity between protons and carbons, confirming the overall structure.
Chiral Derivatizing Agents (e.g., Mosher's Acid): To determine the absolute configuration by NMR, the amine is reacted with a chiral derivatizing agent to form diastereomers. The differing chemical shifts of the protons in the resulting diastereomers can be used to deduce the absolute stereochemistry of the original amine.[10]
Expected ¹H NMR Data for (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine:
Proton Assignment
Expected Chemical Shift (ppm)
Multiplicity
Aromatic-H
6.8 - 7.3
m
O-CH₂
4.2 - 4.7
m
CH-NH₂
4.0 - 4.5
m
OCH₃
~3.8
s
NH₂
1.5 - 3.0
br s
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, confirming its identity.
High-Resolution Mass Spectrometry (HRMS): Provides a highly accurate molecular weight, allowing for the determination of the elemental formula.[14]
Chiral HPLC is an indispensable tool for separating enantiomers and determining the enantiomeric excess (e.e.) of a chiral sample.[5][15][16]
Principle: A chiral stationary phase (CSP) is used to create a chiral environment in the HPLC column. The two enantiomers of the analyte interact differently with the CSP, leading to different retention times and thus separation.
Application: Chiral HPLC is crucial for confirming the success of a chiral resolution or asymmetric synthesis. By comparing the retention time of the synthesized sample with that of a racemic standard, the enantiomeric purity can be quantified.
Typical Chiral HPLC Protocol:
Column Selection: A suitable chiral stationary phase (e.g., polysaccharide-based like amylose or cellulose derivatives) is chosen.
Mobile Phase Optimization: A mixture of solvents (e.g., hexane/isopropanol or methanol/acetonitrile) is used as the mobile phase. The composition is optimized to achieve baseline separation of the enantiomers.
Analysis: The sample is injected onto the column, and the chromatogram is recorded. The enantiomeric excess is calculated from the peak areas of the two enantiomers.
Performance Comparison: A Head-to-Head Analysis
Technique
Information Provided
Strengths
Limitations
X-ray Crystallography
Absolute 3D structure, bond lengths, bond angles, solid-state conformation
Unambiguous, definitive, "gold standard"
Requires high-quality single crystals, can be time-consuming
NMR Spectroscopy
Connectivity, chemical environment, relative stereochemistry
Highly accurate for quantifying e.e., widely applicable
Does not provide structural information beyond enantiomeric separation
Logical Framework for Structural Validation
The choice of analytical techniques for structural validation should follow a logical progression, with each method providing complementary information.
Caption: Logical relationship for comprehensive structural validation.
Conclusion
For the unambiguous structural determination of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine, X-ray crystallography is an indispensable tool, providing a level of detail that cannot be achieved by spectroscopic methods alone.[5] While NMR, and mass spectrometry are crucial for initial characterization and for providing complementary data, the definitive proof of structure, including absolute stereochemistry and solid-state conformation, is delivered by X-ray diffraction. In the absence of suitable crystals, a combination of chiral HPLC to confirm enantiomeric purity and NMR with chiral derivatizing agents provides a robust, albeit indirect, method for assigning the absolute configuration. For drug development professionals, a multi-faceted approach, with X-ray crystallography as the ultimate arbiter, ensures the highest level of confidence in the structural integrity of a chiral pharmaceutical candidate.
References
re3data.org. (2026, February 3). Cambridge Structural Database. Retrieved from [Link]
Creative Biolabs. (n.d.). Determination Techniques for Absolute Configuration of Chiral Compound. Retrieved from [Link]
Beilstein Journals. (n.d.). Experimental procedures, characterization data and copies of NMR spectra. Retrieved from [Link]
Publishing at the Library. (n.d.). View of Cambridge Structural Database (WebCSD) | Issues in Science and Technology Librarianship. Retrieved from [Link]
Supporting Information. (n.d.). The [4 + 1] cyclization reaction of 2-hydroxylimides and the trimethylsulfoxonium iodide for the synthesis 3-amino-2,3- dihydrobenzofurans. Retrieved from [Link]
Scientific Research Publishing. (2012, December 3). Crystal and Molecular Structure of N-[2-(6-Methoxy-2-oxo-2H-Chromen-4-yl-Benzofuran-3-yl]- Benzamide. Retrieved from [Link]
Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]
DEA.gov. (n.d.). The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)- N,N-dimethylethanamine (5-MeO-BFE) and Differentiation from its N-Ethy. Retrieved from [Link]
MDPI. (2021, January 6). Synthesis and Structural Characterization of (E)-4-[(2-Hydroxy-3-methoxybenzylidene)amino]butanoic Acid and Its Novel Cu(II) Complex. Retrieved from [Link]
PubMed. (2016, February 15). 2,3-Dihydrobenzofuran privileged structures as new bioinspired lead compounds for the design of mPGES-1 inhibitors. Retrieved from [Link]
PubMed. (1995, June 1). Synthesis and evaluation of 2,3-dihydrobenzofuran analogues of the hallucinogen 1-(2,5-dimethoxy-4-methylphenyl)-2-aminopropane: drug discrimination studies in rats. Retrieved from [Link]
PubMed. (n.d.). Resolution of some 4-benzofurazanyl and 4-benzofuroxanyl 1, 4-dihydropyridine derivatives by chiral HPLC on whelk-o1 and some polysaccharide chiral stationary phases. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). 2,3-Dihydrobenzofuran synthesis. Retrieved from [Link]
ResearchGate. (2016, November). Comparison of 1 H NMR spectra in the dihydrobenzofuran (2-H and 3-H).... Retrieved from [Link]
Drexel University. (n.d.). Chiral and Achiral HPLC Separation of Chiral Pharmaceutical Compounds. Retrieved from [Link]
Phenomenex. (n.d.). Chiral LC Columns. Retrieved from [Link]
ResearchGate. (2024, April 1). Novel synthesis of 2,3-dihydrobenzofuran-3-amines from salicylic aldehydes: Trimethylsilyl as traceless activating group. Retrieved from [Link]
Google Patents. (n.d.). EP0659736A1 - Process for the preparation of 4-methoxy-2,2',6'-trimethyldiphenylamine.
ResearchGate. (2015, September 29). (PDF) Crystal structure of 3-(4-methoxyphenyl)-2,3-dihydro-1H-naphtho[2,1-b]pyran-1-one. Retrieved from [Link]
PubMed. (1996, July 1). Dihydrobenzofuran analogues of hallucinogens. 3. Models of 4-substituted (2,5-dimethoxyphenyl)alkylamine derivatives with rigidified methoxy groups. Retrieved from [Link]
PMC. (n.d.). (Z)-2-(2-Hydroxy-4-methoxybenzylidene)-1-benzofuran-3(2H). Retrieved from [Link]
Appchem. (n.d.). 4-methoxy-2,3-dihydro-1-benzofuran-3-amine hydrochloride. Retrieved from [Link]
PubChem. (n.d.). 4-Methoxy-2,3-dihydrobenzofuran-3-carboxylic acid. Retrieved from [Link]
A Comparative Analysis of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine and Standard Receptor Agonists: A Guide for Researchers
This guide provides a detailed comparative analysis of the putative pharmacological profile of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine against a panel of standard serotonin, dopamine, and norepinephrine receptor agon...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a detailed comparative analysis of the putative pharmacological profile of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine against a panel of standard serotonin, dopamine, and norepinephrine receptor agonists. Due to the limited publicly available data on (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine, this guide leverages data from its close structural and functional analogs, primarily the psychoactive benzofuran derivatives 5-(2-aminopropyl)benzofuran (5-APB) and 6-(2-aminopropyl)benzofuran (6-APB). These compounds, like the topic compound, belong to a class of molecules that have garnered significant interest for their potential interactions with monoaminergic systems.
This document is intended for researchers, scientists, and drug development professionals actively engaged in the exploration of novel psychoactive compounds and their therapeutic potential. The information presented herein is synthesized from peer-reviewed literature and is intended to provide a foundational understanding for further experimental design and investigation.
Introduction to Dihydrobenzofurans and their Monoaminergic Activity
The 2,3-dihydrobenzofuran scaffold is a "privileged structure" in medicinal chemistry, appearing in numerous natural products and synthetic compounds with a wide range of biological activities. The addition of an amine function, as seen in (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine and its analogs, often confers affinity for monoamine transporters and G-protein coupled receptors (GPCRs), particularly those of the serotonergic, dopaminergic, and adrenergic systems. These systems are critical for regulating mood, cognition, and a host of physiological processes, making them key targets for therapeutic intervention in neuropsychiatric disorders.
The structural similarity of these benzofuran derivatives to classic psychostimulants and hallucinogens, such as amphetamine and MDMA, has prompted investigations into their receptor binding profiles and functional activities. Understanding how these novel compounds interact with monoamine receptors in comparison to well-characterized standard agonists is crucial for elucidating their mechanisms of action and predicting their potential physiological effects.
Comparative Receptor Binding and Functional Activity
The following table summarizes the in vitro receptor binding affinities (Ki) and functional potencies (EC50) of selected dihydrobenzofuran analogs alongside standard agonists for serotonin, dopamine, and norepinephrine receptors. The data for the dihydrobenzofuran analogs suggest a complex pharmacological profile, with interactions at multiple monoamine targets.
The interaction of these ligands with their respective receptors initiates a cascade of intracellular signaling events. The diagram below illustrates the canonical signaling pathways for the 5-HT2, Dopamine D2, and Alpha-1 Adrenergic receptors, which are likely targets for dihydrobenzofuran amines based on the available analog data.
Caption: Canonical signaling pathways for 5-HT2, Dopamine D2, and Alpha-1 Adrenergic receptors.
Experimental Methodologies
The data presented in this guide are typically generated using standardized in vitro pharmacological assays. The following sections provide an overview of the methodologies for receptor binding and functional assays.
In Vitro Radioligand Binding Assay
This assay is employed to determine the binding affinity (Ki) of a test compound for a specific receptor. The principle is based on the competition between the unlabeled test compound and a radiolabeled ligand with known affinity for the receptor.
Workflow Diagram:
Caption: Workflow for a typical in vitro radioligand binding assay.
Step-by-Step Protocol:
Membrane Preparation:
Homogenize cells or tissue known to express the receptor of interest in a suitable buffer (e.g., Tris-HCl).
Centrifuge the homogenate to pellet the membranes.
Wash the membrane pellet and resuspend in fresh buffer to a specific protein concentration.
Assay Setup:
In a multi-well plate, add the membrane preparation, a fixed concentration of a suitable radioligand (e.g., [3H]ketanserin for 5-HT2A receptors), and varying concentrations of the unlabeled test compound.
Include control wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known competing ligand).
Incubation:
Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a duration sufficient to reach equilibrium.
Filtration and Washing:
Rapidly filter the contents of each well through a glass fiber filter mat to trap the membranes with bound radioligand.
Wash the filters with ice-cold buffer to remove unbound radioligand.
Quantification:
Dry the filters and add scintillation cocktail.
Measure the radioactivity on each filter using a scintillation counter.
Data Analysis:
Calculate specific binding by subtracting non-specific binding from total binding.
Plot the percentage of specific binding against the logarithm of the test compound concentration to generate a competition curve.
Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific radioligand binding).
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Functional cAMP Assay for GPCRs
This assay measures the ability of a compound to act as an agonist or antagonist at a GPCR by quantifying changes in the intracellular second messenger, cyclic AMP (cAMP). Gs-coupled receptors increase cAMP levels upon activation, while Gi-coupled receptors decrease them.
Workflow Diagram:
Caption: Workflow for a typical functional cAMP assay.
Step-by-Step Protocol:
Cell Culture and Plating:
Culture a cell line stably or transiently expressing the GPCR of interest.
Seed the cells into a multi-well plate and allow them to adhere overnight.
Compound Treatment:
Remove the culture medium and replace it with a stimulation buffer containing a phosphodiesterase inhibitor (to prevent cAMP degradation).
Add varying concentrations of the test compound to the wells.
For antagonist testing, pre-incubate the cells with the test compound before adding a known agonist.
Incubation:
Incubate the plate at 37°C for a specified period to allow for receptor activation and cAMP production.
Cell Lysis and cAMP Measurement:
Lyse the cells to release the intracellular cAMP.
Quantify the cAMP concentration in each well using a commercially available detection kit (e.g., HTRF, AlphaScreen, or ELISA-based kits).
Data Analysis:
Plot the measured cAMP levels against the logarithm of the test compound concentration.
For agonists, determine the EC50 value (the concentration that produces 50% of the maximal response).
For antagonists, determine the IC50 value (the concentration that inhibits 50% of the agonist-induced response).
Concluding Remarks
The pharmacological data for analogs of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine suggest a complex polypharmacology, with notable activity at serotonin 5-HT2 receptors and monoamine transporters. This profile is reminiscent of entactogenic compounds like MDMA. The high potency at the 5-HT2B receptor, in particular, warrants careful consideration due to the potential for cardiotoxicity with chronic use, a known risk associated with potent 5-HT2B agonists.[1][4]
The comparison with standard receptor agonists highlights the distinct and multifaceted nature of these dihydrobenzofuran derivatives. Their ability to act as both receptor agonists and reuptake inhibitors suggests a mechanism of action that is more complex than that of many classic monoaminergic drugs.
Further research is imperative to fully characterize the in vitro and in vivo pharmacology of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine itself. The experimental protocols outlined in this guide provide a robust framework for such investigations. A thorough understanding of the receptor binding affinities, functional activities, and downstream signaling effects of this and related compounds will be essential for evaluating their potential therapeutic applications and associated risks.
References
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Shimshoni, J. A., Winkler, I., Golan, E., & Nutt, D. (2017). Neurochemical binding profiles of novel indole and benzofuran MDMA analogues. Naunyn-Schmiedeberg's Archives of Pharmacology, 390(1), 15–24. Retrieved from [Link]
Leopoldo, M., Lacivita, E., Berardi, F., Perrone, R., & Hedlund, P. B. (2011). Serotonin 5-HT7 receptor agents: structure-activity relationships and potential therapeutic applications in central nervous system disorders. Medicinal Research Reviews, 31(4), 537–580. Retrieved from [Link]
Dopamine [Ligand Id: 940] activity data from GtoPdb and ChEMBL. (n.d.). IUPHAR/BPS Guide to PHARMACOLOGY. Retrieved from [Link]
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Functional characterization of agonists at recombinant human 5-HT2A, 5-HT2B and 5-HT2C receptors in CHO-K1 cells. (1998). British Journal of Pharmacology, 124(6), 1123–1131. Retrieved from [Link]
EC 50 values of the wild-type 5HT2A receptor and alleles for serotonin. (n.d.). ResearchGate. Retrieved from [Link]
Kelly, C. R., Adam, L. P., & Sharif, N. A. (2006). Pharmacological evidence for a functional serotonin-2B receptor in a human uterine smooth muscle cell line. The Journal of Pharmacology and Experimental Therapeutics, 318(1), 417–423. Retrieved from [Link]
Abundance Compensates Kinetics: Similar Effect of Dopamine Signals on D1 and D2 Receptor Populations. (2020). The Journal of Neuroscience, 40(14), 2843–2856. Retrieved from [Link]
Alpha1-adrenergic receptor mRNA level is regulated by norepinephrine in rabbit aortic smooth muscle cells. (1991). The Journal of Biological Chemistry, 266(2), 1141–1147. Retrieved from [Link]
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Alpha-2 adrenergic receptor - Wikipedia. (n.d.). Retrieved from [Link]
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Alpha2-Adrenergic Receptors as a Pharmacological Target for Spike-Wave Epilepsy. (2023). International Journal of Molecular Sciences, 24(2), 1436. Retrieved from [Link]
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Standard Operating Procedure: Disposal and Waste Management of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine Executive Summary & Chemical Profile (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine (CAS: 1186320-53-5) is a highly...
Author: BenchChem Technical Support Team. Date: April 2026
Standard Operating Procedure: Disposal and Waste Management of (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine
Executive Summary & Chemical Profile
(S)-4-methoxy-2,3-dihydrobenzofuran-3-amine (CAS: 1186320-53-5) is a highly specialized chiral primary amine utilized extensively as a building block in pharmaceutical drug development. Due to its electron-rich dihydrobenzofuran ring and the nucleophilic primary amine, it exhibits specific reactivity profiles that dictate its handling and disposal. As an organic base, improper disposal can lead to severe environmental toxicity and dangerous exothermic reactions if commingled with incompatible laboratory waste. This guide provides field-proven, regulatory-compliant protocols for its safe lifecycle management.
Regulatory & Compliance Framework
All disposal protocols for this compound must strictly adhere to the Resource Conservation and Recovery Act (RCRA) established by the Environmental Protection Agency (EPA)[1]. Under RCRA mandates, chemical waste of this nature cannot be disposed of in regular municipal trash or standard sewer systems[2]. Furthermore, the Occupational Safety and Health Administration (OSHA) requires that all waste containers be chemically compatible, leak-proof, and stored in well-ventilated secondary containment areas[3].
Mechanistic Rationale for Segregation (The "Why")
Expertise & Causality: Many laboratories default to pouring all organic waste into a single carboy. For (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine, this is a critical safety failure. The primary amine group (-NH₂) is highly nucleophilic and basic. If mixed with halogenated waste streams (e.g., dichloromethane, chloroform) that contain reactive electrophiles or trace acids, it can undergo spontaneous alkylation or exothermic acid-base neutralization. This generates rapidly expanding gas and heat, potentially over-pressurizing the waste container and causing a catastrophic rupture.
Self-Validating System (Compatibility Check): Before adding any solution of this compound to a bulk waste container, operators must perform a micro-scale compatibility check. Extract a 1 mL aliquot of the bulk waste, add 1 mL of the amine waste in a fume hood, and monitor for temperature spikes or gas evolution for 5 minutes. Only proceed with bulk consolidation if this test yields zero reactivity.
Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Powder/Crystals)
Collection: Sweep up any unused or spilled solid (S)-4-methoxy-2,3-dihydrobenzofuran-3-amine using a dedicated anti-static brush and weighing paper to prevent aerosolization of the chiral powder.
Containment: Transfer the solid into a clear, high-density polyethylene (HDPE) or glass container equipped with a secure PTFE-lined cap[1].
Labeling: Affix a hazardous waste tag immediately. Mark the contents as "Hazardous Waste: Solid Organic Amine - Toxic/Irritant" and include the exact accumulation start date[3].
Storage: Store in a designated secondary containment bin away from strong oxidizers and acids until professional lab waste disposal services collect it for high-temperature incineration.
Segregation: Determine the solvent carrier. Segregate strictly into "Non-Halogenated Organic Waste" (e.g., methanol, ethyl acetate) or "Halogenated Organic Waste" (e.g., DCM). Caution: Ensure the halogenated waste does not contain reactive alkyl halides.
pH Verification & Neutralization (Self-Validating Step): For aqueous or mixed aqueous/organic mixtures, test the pH. If the pH is > 10 due to the amine's basicity, carefully neutralize to pH 7-8 using dilute hydrochloric acid (1M HCl) in an ice bath[4]. Validation: Use a calibrated pH meter to confirm the solution has stabilized at pH 7-8 for at least 3 minutes before transferring to the bulk aqueous carboy.
Transfer: Use a dedicated, grounded funnel to pour the solution into the appropriate 5-gallon waste carboy. Leave at least 20% headspace to prevent over-pressurization.
Capping: Cap the carboy loosely with a vented cap during active accumulation, then seal tightly for transport.
Protocol C: Contaminated Consumables
Gathering: Collect all contaminated pipette tips, weighing boats, and gloves used during the handling of the amine.
Bagging: Place items into a transparent, 6-mil thick polyethylene hazardous waste bag.
Disposal: Tie the bag securely and place it in a rigid, labeled "Contaminated Lab Debris" drum for commercial incineration. Do not mix with biological or radioactive waste streams[2].
Data Presentation
Table 1: Waste Categorization and Segregation Matrix
Waste Stream
Primary Hazard
Incompatible Materials
Approved Container
Final Disposition
Solid Amine
Irritant, Toxic
Strong acids, Oxidizers
Glass / HDPE
EPA-licensed Incineration
Organic Liquid
Flammable, Toxic
Reactive electrophiles
HDPE Carboy
Solvent Blending / Incineration
Aqueous Liquid
Corrosive (Basic)
Strong acids
HDPE Carboy
Wastewater Treatment (Post-neutralization)
Consumables
Trace Contamination
None
6-mil Poly Bag
Solid Waste Incineration
Table 2: Required PPE for Handling and Disposal
PPE Category
Specification
Mechanistic Rationale
Gloves
Nitrile (Double-gloved)
Prevents dermal absorption of the lipophilic dihydrobenzofuran moiety.
Eye Protection
Chemical Splash Goggles
Protects against basic amine solutions causing severe corneal damage.
Body
Flame-retardant Lab Coat
Shields against accidental splashes during exothermic waste consolidation.
Respirator
N95 or Fume Hood
Prevents inhalation of fine chiral amine powders during solid transfer.
Experimental Workflow Diagram
Logical workflow for segregation, neutralization, and disposal of chiral amine waste.
Spill Response & Emergency Decontamination
In the event of an accidental spill outside of a primary containment zone:
Isolate: Evacuate immediate personnel and ensure the fume hood sash is lowered if the spill is inside.
Neutralize & Absorb: For liquid spills, do not use water. Apply a chemically inert absorbent (e.g., vermiculite or sand). If the spill is highly concentrated, a weak solid acid (like sodium bisulfate) can be lightly dusted to neutralize the basic amine before sweeping.
Collect: Sweep the absorbed mixture using non-sparking tools and place it into a solid waste container.
Decontaminate (Self-Validating Step): Wash the affected surface with a 5% acetic acid solution to neutralize residual amines, followed by a thorough wash with soap and water[5]. Validation: Swab the cleaned surface with a pH indicator strip moistened with distilled water. A pH of 7 confirms the complete neutralization of the basic amine residue.